Tri-n-butyltin tartrate

Core Science & Biosynthesis

Tri-n-butyltin Tartrate: Molecular Architecture, Bonding Dynamics, and Synthesis

Executive Summary

Tri-n-butyltin tartrate (TBTT), systematically known as bis(tributyltin) tartrate, is a complex organometallic compound characterized by the coordination of two tri-n-butyltin moieties to a central tartrate backbone. In the fields of polymer chemistry, antifouling coatings, and catalytic material design, organotin carboxylates are highly valued for their unique structural plasticity—specifically, their ability to transition between monomeric and polymeric coordination states depending on their microenvironment.

This technical whitepaper provides an in-depth analysis of the chemical structure, bonding causality, and self-validating synthesis protocols for tri-n-butyltin tartrate, designed for researchers and drug development professionals requiring rigorous methodological grounding.

Chemical Structure & Physicochemical Profile

Tri-n-butyltin tartrate is formed by the condensation of tartaric acid (a dicarboxylic acid) with bis(tri-n-butyltin) oxide (TBTO). The resulting molecule features two bulky tributyltin groups covalently bonded to the carboxylate oxygens of the tartrate core [1].

Table 1: Quantitative Physicochemical Data

Property	Value	Causality / Significance
Chemical Name	Bis(tributyltin) tartrate	Indicates two Sn centers per molecule.
CAS Registry Number	67021-73-2[2]	Unique identifier for literature and regulatory tracking.
Molecular Formula	C₂₈H₅₈O₆Sn₂ [3]	Confirms the stoichiometric replacement of two acidic protons.
Molecular Weight	728.18 g/mol [3]	High mass dictates low volatility and specific chromatographic retention.
Solubility Profile	Soluble in toluene, CHCl₃; Insoluble in H₂O	Driven by the extreme lipophilicity of the six butyl chains.

Coordination Chemistry & Bonding Dynamics

The most critical feature of tributyltin carboxylates is their dynamic coordination geometry. The tin (Sn) atom in these complexes is a hard Lewis acid that readily expands its coordination sphere beyond the standard tetrahedral geometry (Sn=4) to a trigonal bipyramidal state (Sn=5) [4].

Solid-State vs. Solution-State Bonding

• Solid-State (Polymeric/Oligomeric): In the solid state, the carboxylate groups of the tartrate ligand act as bidentate bridging ligands. The carbonyl oxygen of one molecule coordinates with the tin atom of an adjacent molecule (intermolecular Sn-O bonding). This results in a trans-C₃O₂ donor set around the tin atom, forcing it into a trigonal bipyramidal geometry [4]. This polymeric network is responsible for the compound's crystalline stability and elevated melting point.

• Solution-State (Monomeric): When dissolved in non-coordinating solvents (e.g., chloroform or hexane), the solvation forces cleave the intermolecular Sn-O bridges. The molecule collapses into a monomeric state where the tin atom reverts to a distorted tetrahedral geometry [5]. If dissolved in a strongly coordinating solvent (like DMSO), the solvent molecules will occupy the vacant axial position, restoring the Sn=5 state.

Caption: Coordination geometry transition of tributyltin carboxylates between solid and solution states.

Synthesis & Purification Protocol

The synthesis of tri-n-butyltin tartrate utilizes a direct condensation reaction between bis(tri-n-butyltin) oxide (TBTO) and tartaric acid [6].

Causality of Reagent Choice: TBTO is specifically chosen over tri-n-butyltin chloride (TBT-Cl) to avoid the generation of highly corrosive hydrochloric acid (HCl) as a byproduct. The reaction with TBTO produces only water, which can be continuously removed to drive the equilibrium forward.

Step-by-Step Self-Validating Methodology

Reaction: (Bu₃Sn)₂O + HOOC-CH(OH)-CH(OH)-COOH → Bu₃Sn-OOC-CH(OH)-CH(OH)-COO-SnBu₃ + H₂O

• Stoichiometric Preparation:

  • Weigh 10.0 mmol (1.50 g) of L-tartaric acid and suspend it in 100 mL of anhydrous toluene in a 250 mL round-bottom flask.

  • Note: Tartaric acid is initially insoluble in toluene.

• Reagent Addition:

  • Add exactly 10.0 mmol (5.96 g / ~5.08 mL) of bis(tri-n-butyltin) oxide (TBTO) to the suspension.

• Azeotropic Distillation (The Driving Force):

  • Equip the flask with a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux (~110°C).

  • Causality: The condensation is a reversible equilibrium. Toluene forms an azeotrope with the byproduct water. As water is trapped and removed from the system, Le Chatelier's principle dictates that the reaction is forced to >99% completion.

• In-Process Validation Checkpoint:

  • Monitor the water collected in the Dean-Stark trap. The theoretical yield of water for a 10 mmol scale is exactly 0.18 mL. The reaction is deemed complete only when water evolution ceases (typically 4-6 hours) and the initially cloudy suspension becomes a clear, homogeneous solution (indicating the consumption of the insoluble tartaric acid).

• Isolation:

  • Cool the reaction to room temperature. Remove the toluene under reduced pressure using a rotary evaporator to yield the crude product as a viscous liquid or white solid.

• Purification:

  • Recrystallize the crude material from a mixture of dioxane and hexane to remove any trace unreacted TBTO. Dry under high vacuum at 40°C for 12 hours.

Caption: Self-validating synthesis workflow for tri-n-butyltin tartrate utilizing azeotropic distillation.

Analytical Validation & Characterization

To ensure the structural integrity and purity of the synthesized tri-n-butyltin tartrate, a multi-modal spectroscopic approach is mandatory.

Table 2: Diagnostic Spectroscopic Markers

Analytical Technique	Target Marker	Diagnostic Indication
FT-IR Spectroscopy	Disappearance of ~3300-2500 cm⁻¹ broad band	Confirms complete consumption of the carboxylic acid (-COOH) OH stretch.
FT-IR Spectroscopy	~1640-1550 cm⁻¹ (ν_asym) & ~1400-1350 cm⁻¹ (ν_sym)	Confirms the formation of the Sn-O-C ester linkage (coordinated carboxylate) [6].
¹¹⁹Sn NMR (Solution, CDCl₃)	Singlet at ~ +100 to +150 ppm	Validates the presence of 4-coordinate distorted tetrahedral tin in solution [5].
¹¹⁹Sn NMR (Solid State)	Shift to ~ -50 to +50 ppm	Validates the 5-coordinate trigonal bipyramidal polymeric network in the solid state [5].
¹H NMR (CDCl₃)	~ 0.9 ppm (t), 1.3 ppm (m), 1.6 ppm (m)	Integrates to 54 protons, confirming the presence of six intact butyl chains.

Causality in NMR Shift: The ¹¹⁹Sn nucleus is highly sensitive to the electron density provided by coordinating ligands. As the coordination number increases from 4 (solution) to 5 (solid), the increased electron shielding causes a distinct upfield shift (lower ppm) in the NMR spectrum, serving as a definitive proof of the structural plasticity discussed in Section 3.

Applications & Mechanistic Insights

Tri-n-butyltin tartrate and analogous carboxylates are historically significant in the formulation of controlled-release antifouling polymers and agricultural biocides [7]. Mechanistically, the compound operates via a bulk abiotic bond cleavage model . When incorporated into a polymer matrix, the diffusion of water into the matrix induces the hydrolysis of the Sn-O carboxylate bond. This controlled hydrolysis releases the active tributyltin species at a predictable rate, which then migrates across the boundary layer to exert its localized biological effect, making it highly efficient for targeted, slow-release applications.

References

• Local Pharma Guide. "CAS NO. 67021-73-2 | TRI-N-BUTYLTIN TARTRATE". Retrieved from:[Link]

• ResearchGate. "Structure, properties and cytostatic activity of tributyltin aminoarylcarboxylates". Retrieved from:[Link]

• ResearchGate. "Novel Poly(ethylene glycol)s Bearing Tributyltin Carboxylate End Groups as Ionophores". Retrieved from:[Link]

• Express Polymer Letters. "Synthesis and characterization of novel organotin carboxylate maleimide monomers and copolymers". Retrieved from:[Link]

• American Chemical Society (ACS). "Structure, Mechanism, and Reactivity of Organotin Carboxylate Polymers". Retrieved from:[Link]

Solvation Dynamics and Polymerization Workflows of Bis(tri-n-butyltin) Tartrate in Organic Media

Executive Summary

Bis(tri-n-butyltin) tartrate (TBTT) is a specialized organometallic monomer characterized by a dicarboxylic tartrate core flanked by two bulky, lipophilic tri-n-butyltin (TBT) moieties. Unlike simple stannanes, TBTT retains two secondary hydroxyl groups from its tartaric acid backbone. This unique structural duality—combining extreme lipophilicity with reactive polar sites—dictates its solubility profile in organic solvents and enables its primary application: acting as a diol curing agent for the synthesis of organotin-epoxy and organotin-urethane polymer networks[1].

This technical guide explores the thermodynamic causality behind TBTT's solubility, provides validated protocols for its use in cross-linking reactions, and details the hydrolytic mechanisms required for its application in controlled-release antifouling coatings and targeted biological assays.

Solvation Thermodynamics and Structural Causality

The dissolution of bis(tri-n-butyltin) tartrate in organic solvents is governed by the delicate balance between its crystal lattice energy and the enthalpy of solvation (

).

• Lipophilic Dominance: The presence of six flexible n-butyl chains (three on each tin atom) creates a massive hydrophobic shield. This steric bulk disrupts tight crystalline packing, lowering the lattice energy compared to unsubstituted tartaric acid. Consequently, TBTT exhibits high affinity for non-polar and weakly polar organic solvents (e.g., toluene, benzene, and dioxane) through extensive London dispersion forces[2].

• Polar Aprotic Interactions: The two free hydroxyl groups on the tartrate core provide localized dipoles. This allows polar aprotic solvents (like Tetrahydrofuran (THF) and Dimethylformamide (DMF)) to solvate the molecule via hydrogen bonding, further driving a negative

  [1].

Caption: Thermodynamic pathways governing the solvation of bis(tri-n-butyltin) tartrate in organic solvents.

Quantitative Solubility Profile

The table below summarizes the solubility behavior of the TBTT monomer versus its cross-linked urethane/epoxy copolymer derivatives across standard solvent classes[2],[1].

Solvent	Dielectric Constant ( )	Monomer Solubility (TBTT)	Polymer Solubility (Cross-linked)	Mechanistic Rationale
1,4-Dioxane	2.2	Highly Soluble	Insoluble	Low polarity matches butyl chains; ether oxygens accept H-bonds from TBTT hydroxyls.
Toluene	2.4	Highly Soluble	Insoluble	Strong -alkyl dispersion interactions with the butyl groups.
THF	7.5	Highly Soluble	Insoluble	Optimal balance of lipophilicity and H-bond accepting capability.
Acetone	20.7	Soluble	Insoluble	Carbonyl oxygen solvates the tartrate hydroxyls, though bulk lipophilicity limits capacity.
DMF	36.7	Soluble	Insoluble	High dipole moment effectively solvates the stannyl carboxylate core.
Water	80.1	Insoluble	Insoluble	Extreme hydrophobicity of the six butyl chains completely repels aqueous solvation.

Note: Once TBTT is utilized as a curing agent to form a 3D polymer network, the resulting infinite molecular weight renders the material insoluble in all tested organic solvents, regardless of thermodynamic affinity[2].

Application: TBTT as a Cross-Linking Agent

Because TBTT contains two reactive secondary hydroxyl groups, it functions effectively as a diol curing agent. When reacted with diisocyanates or epoxies, it forms room-temperature curable organotin-urethane or organotin-epoxy polymers[1]. Interestingly, the tri-n-butyltin group itself exerts a catalytic effect on the urethane formation, accelerating the cross-linking process[1].

Experimental Protocol 1: Synthesis of Organotin-Urethane Networks

Objective: To synthesize an insoluble, cross-linked organotin-urethane matrix using TBTT as the diol curing agent. Causality of Choices: 1,4-Dioxane is selected as the solvent because it perfectly solubilizes both the highly lipophilic TBTT and the polar diisocyanate precursor without participating in competing nucleophilic reactions.

Step-by-Step Methodology:

• Preparation of Monomer Solution: In an oven-dried, nitrogen-purged Schlenk flask, dissolve 5.0 mmol of bis(tri-n-butyltin) tartrate in 25 mL of anhydrous 1,4-dioxane.

• Addition of Co-monomer: Slowly add 5.0 mmol of a diisocyanate (e.g., dibenzyldiisocyanate or toluene diisocyanate) dropwise to the solution under continuous magnetic stirring.

• Catalytic Activation: Maintain the reaction at ambient room temperature. The inherent catalytic activity of the tri-n-butyltin moiety will initiate the polyaddition reaction between the isocyanate groups and the tartrate hydroxyls[1].

• Curing & Precipitation: Gradually increase the temperature to 70°C for 4 hours to ensure complete cross-linking. As the 3D poly(urethane-urea) network forms, the solution will transition into a gel and eventually precipitate, as the cross-linked polymer is fundamentally insoluble in dioxane[2].

• Washing and Drying: Isolate the solid polymer via vacuum filtration. Wash sequentially with hot toluene and THF to remove any unreacted monomer. Dry the matrix under a vacuum (0.1 mm Hg) at 50°C for 24 hours.

Caption: Step-by-step workflow for the cross-linking of TBTT into an insoluble polymer matrix.

Phase Transfer and Hydrolytic Release Mechanisms

The primary industrial and biological utility of TBTT-derived polymers lies in their controlled release of the toxic tributyltin moiety. Because the bulk polymer is insoluble in both water and organic solvents, the release mechanism relies entirely on the diffusion of water into the matrix and the subsequent hydrolysis of the stannyl carboxylate bonds[3].

Experimental Protocol 2: Hydrolytic Cleavage Assay

Objective: To quantify the release rate of active tributyltin species from the insoluble polymer matrix. Causality of Choices: A biphasic solvent system (aqueous buffer / hexane) is used. Water is required to hydrolyze the ester bond, while hexane immediately extracts the highly lipophilic cleaved TBT species, preventing equilibrium stagnation and mimicking environmental phase transfer[3].

Step-by-Step Methodology:

• Matrix Preparation: Suspend 1.0 g of the cross-linked TBTT-urethane polymer in a biphasic mixture containing 50 mL of simulated seawater (pH 8.1) and 50 mL of HPLC-grade hexane.

• Agitation and Diffusion: Stir the mixture at 150 rpm at 25°C. Water molecules slowly diffuse into the hydrophobic polymer matrix.

• Bond Cleavage: The stannyl carboxylate ester linkages undergo abiotic hydrolytic cleavage, freeing the mobile tributyltin species (e.g., tributyltin oxide or chloride)[3].

• Phase Transfer Extraction: The liberated TBT species immediately partition across the boundary layer into the hexane phase due to their extreme lipophilicity.

• Quantification: Aliquots of the hexane layer are sampled at 24-hour intervals and analyzed via Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to quantify tin concentration.

Caption: Mechanism of hydrolytic cleavage and phase transfer of tributyltin from the insoluble polymer matrix.

Toxicology and Handling Integrity

When working with TBTT and its organic solutions, strict safety protocols must be enforced. Organotin compounds, particularly tri-substituted variants like tributyltin, are highly lipophilic, allowing them to rapidly penetrate biological membranes[4].

Biological Impact: Tributyltin is a recognized bone toxicant and endocrine disruptor. It acts as a dual agonist for the retinoid X receptor (RXR

) and peroxisome proliferator-activated receptor gamma (PPAR ), which suppresses osteoblast differentiation and heavily disrupts bone homeostasis[5].

Handling Standards:

• All solvated TBTT procedures must be conducted in a Class II fume hood.

• Nitrile gloves are insufficient for prolonged exposure to organotin-solvent mixtures; double-gloving with heavy-duty butyl rubber is recommended to prevent dermal absorption.

• Waste must be segregated into specific heavy-metal organic waste streams, as TBT is highly toxic to marine environments and causes imposex in aquatic organisms.

References

• [2] Gaina, C., & Gaina, V. (2009). Synthesis and characterization of novel organotin carboxylate maleimide monomers and copolymers. Express Polymer Letters, 3(6), 352-358. URL: [Link]

• [5] Baker, A. H., et al. (2015). Tributyltin induces distinct effects on cortical and trabecular bone in female C57Bl/6J mice. Toxicology and Applied Pharmacology (NIH Public Access). URL: [Link]

• [3] Subramanian, R. V., et al. (1980). Structure, Mechanism, and Reactivity of Organotin Carboxylate Polymers. Modification of Polymers, ACS Publications. URL: [Link]

• [1] Subramanian, R. V., Garg, B. K., & Somasekharan, K. N. (1978). FURTHER STUDIES ON ORGANOTIN ANTIFOULING POLYMERS. ResearchGate. URL: [Link]

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• 5. Tributyltin induces distinct effects on cortical and trabecular bone in female C57Bl/6J mice - PMC [pmc.ncbi.nlm.nih.gov]

Environmental fate and impact of tributyltin compounds.

Title: Environmental Fate and Molecular Impact of Tributyltin: A Technical Guide to Obesogenic Toxicity and Analytical Quantification

Executive Summary

Tributyltin (TBT) compounds were historically deployed as highly effective biocides in marine antifouling paints. Despite global bans orchestrated by the International Maritime Organization (IMO), TBT remains a critical legacy pollutant due to its extreme persistence in benthic sediments[1]. Beyond its well-documented role in inducing imposex in marine gastropods, TBT has emerged as the paradigmatic "environmental obesogen" in vertebrate models[2][3]. This guide synthesizes the environmental pharmacokinetics of TBT, its molecular mechanisms of endocrine disruption via the RXR/PPARγ heterodimer, and the rigorous analytical protocols required for its quantification and toxicological assessment.

Environmental Fate and Partitioning Dynamics

The environmental behavior of TBT is governed by its hydrophobicity and speciation at different pH levels. In aquatic ecosystems, TBT exhibits low aqueous solubility and a high affinity for suspended particulate matter (SPM), leading to rapid partitioning from the water column into benthic sediments[1].

Degradation Kinetics: In the water column, TBT is subject to photolytic and microbial degradation, with a relatively short half-life ranging from days to weeks[1][4]. The degradation proceeds via sequential dealkylation: Tributyltin → Dibutyltin (DBT) → Monobutyltin (MBT) → Inorganic Tin (Sn)[4]. However, once TBT adsorbs to sediment, it enters an anoxic environment where microbial degradation is severely retarded. In these benthic reservoirs, the half-life of TBT extends to several years or even decades, serving as a continuous, long-term source of secondary pollution[1][5].

Environmental fate and sequential dealkylation pathway of Tributyltin (TBT).

Table 1: Environmental Partitioning and Half-Life Data for TBT

Environmental Compartment	Primary Degradation Mechanism	Estimated Half-Life	Partitioning Coefficient (log Kd)
Surface Water (Coastal)	Photolysis, Aerobic microbial	1 day to a few weeks	N/A
Deep Oligotrophic Water	Slow abiotic degradation	Several years	N/A
Benthic Sediment	Anaerobic microbial dealkylation	Years to decades	> 3.5

Molecular Toxicology: The Obesogen Hypothesis

TBT is a potent endocrine-disrupting chemical (EDC) that fundamentally alters lipid homeostasis. It acts as a nanomolar affinity agonist for both the Retinoid X Receptor (RXR) and the Peroxisome Proliferator-Activated Receptor gamma (PPARγ)[3][6].

Mechanism of Action: PPARγ is the master transcriptional regulator of adipogenesis. It forms an obligate heterodimer with RXR to bind Peroxisome Proliferator Response Elements (PPREs) on DNA, driving the expression of genes involved in fatty acid uptake and storage (e.g., aP2, LPL)[6]. TBT's unique dual-agonism allows it to activate this heterodimer through either the RXR or PPARγ subunit. In multipotent mesenchymal stem cells (MSCs), TBT exposure alters lineage allocation, epigenetically biasing the stem cell compartment to differentiate into adipocytes at the expense of osteoblasts (bone tissue)[2][3].

Causality in Assay Design (Ligand Stability): Historically, some in vitro assays using 3T3-L1 preadipocytes yielded controversial results regarding TBT's reliance on PPARγ, because the classic PPARγ antagonist GW9662 failed to block TBT-induced adipogenesis[2][7]. However, rigorous pharmacokinetic analysis revealed a critical flaw in standard assay conditions: GW9662 has an extremely short half-life in cell culture (~2 hours), whereas TBT and pharmaceutical agonists like Rosiglitazone (ROSI) are highly stable (>24 hours)[2][7]. When protocols are adjusted to replenish GW9662 every 8 hours, it successfully inhibits TBT-mediated adipogenesis, proving that ligand stability is a paramount variable in the design of toxicological assays[2].

Molecular mechanism of TBT-induced adipogenesis via the RXR/PPARγ heterodimer.

Analytical Chemistry: Detection and Quantification

Measuring sub-nanogram per liter concentrations of TBT in environmental samples (water or sediment) requires highly sensitive gas chromatography coupled with mass spectrometry (GC-MS/MS or GC-ICP-MS)[8][9].

The Logic of Derivatization: Organotin compounds possess a tetravalent tin (Sn IV) backbone. Fully alkylated species (like tetrabutyltin) are non-polar and easily extracted into organic solvents. However, as TBT degrades into DBT and MBT, the loss of butyl groups exposes the tin atom, increasing its inorganic character and affinity for water[8]. To analyze these mixed species simultaneously via GC, they must be converted into volatile, non-polar molecules. This is achieved through in-situ derivatization using sodium tetraethylborate (NaBEt4). NaBEt4 donates ethyl groups to the vacant bonds on the tin atom, converting TBT, DBT, and MBT into ethyl-butyltins (e.g., ethyl-tributyltin, diethyl-dibutyltin), which readily partition into hexane or dichloromethane for GC analysis[8][10].

Protocol 1: Extraction and Derivatization of Organotins from Water (Adapted from ISO 17353)

• Sample Preparation: Collect 250 mL of whole water sample in a glass volumetric flask. Add 20 µL of an internal standard (e.g., Tripropyltin chloride, 1.0 mg/L)[10].

• pH Adjustment: Add 1.0 mL of sodium acetate buffer (1 M, pH 4.2) to the sample. Controlling the pH is critical to optimize the efficiency of the ethylation reaction[10][11].

• In-Situ Derivatization: In a fume hood, add 1.0 mL of 1% (m/v) sodium tetraethylborate (NaBEt4) solution. Immediately stopper the flask and shake manually for 1 minute, followed by mechanical shaking for 10 minutes to ensure complete ethylation[10].

• Liquid-Liquid Extraction: Add 2.0 mL of high-purity n-hexane. Shake vigorously to allow the newly formed tetra-alkylated tin species to partition into the organic phase. Allow 30 minutes for phase separation[10].

• Drying and Concentration: Carefully transfer the upper n-hexane layer to a glass vial containing ~4 g of anhydrous sodium sulfate to remove residual water[10]. Concentrate the extract under a gentle stream of nitrogen if required.

• Instrumental Analysis: Inject 20 µL of the extract into a GC-MS/MS system using a Programmed Temperature Vaporizing (PTV) inlet. Quantify using Multiple Reaction Monitoring (MRM) transitions specific to the ethylated derivatives[11][12].

Analytical workflow for the extraction and GC-MS/MS quantification of organotins.

In Vitro Mechanistic Assays: Validating Adipogenesis

To study the obesogenic impact of TBT, researchers utilize 3T3-L1 preadipocytes or multipotent stromal cells (MSCs). The following protocol ensures that ligand stability does not confound the results.

Protocol 2: TBT-Induced Adipogenesis Assay with Antagonist Validation

• Cell Seeding: Seed 3T3-L1 preadipocytes in 12-well plates and grow to confluence in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS).

• Differentiation Induction: Two days post-confluence (Day 0), replace media with differentiation media containing 500 nM TBT (agonist) or 500 nM Rosiglitazone (positive control)[2][3].

• Antagonist Co-treatment (Critical Step): To prove PPARγ dependence, co-treat a subset of wells with 10 µM GW9662 (PPARγ antagonist). Because GW9662 has a half-life of ~2 hours, you must spike the media with fresh GW9662 every 8 hours to maintain receptor blockade[2].

• Maintenance: On Day 3, replace with maintenance media containing insulin and the respective treatments (TBT ± GW9662). Continue replenishing the antagonist every 8 hours.

• Quantification: On Day 7, fix the cells with 10% formalin and stain with Oil Red O to visualize lipid droplet accumulation. Extract the stain with isopropanol and measure absorbance at 500 nm to quantify triglyceride storage[7].

Table 2: Comparison of Ligand Half-Lives in Cell Culture Media

Compound	Role in Assay	Target Receptor	Estimated In Vitro Half-Life
Tributyltin (TBT)	Environmental Obesogen	RXR / PPARγ	> 24 hours
Rosiglitazone (ROSI)	Pharmaceutical Agonist	PPARγ	> 24 hours
GW9662	Chemical Antagonist	PPARγ	~ 2 hours

References[2] The environmental obesogen tributyltin chloride acts via peroxisome proliferator activated receptor gamma to induce adipogenesis in murine 3T3-L1 preadipocytes - PMC. nih.gov.https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3159714/[4] Tributyltin compounds (TBT) - Miljøstyrelsen. mst.dk.https://www2.mst.dk/Udgiv/publications/2013/04/978-87-93026-80-3.pdf[7] The environmental obesogen tributyltin chloride acts via peroxisome proliferator activated receptor gamma to induce adipogenesis - Blumberg lab home. uci.edu.https://blumberg.bio.uci.edu/pdf/j-steroid-biochem-mol-biol-2011-li.pdf[3] Prenatal Exposure to the Environmental Obesogen Tributyltin Predisposes Multipotent Stem Cells to Become Adipocytes | Molecular Endocrinology | Oxford Academic. oup.com.https://academic.oup.com/mend/article/24/3/526/2833076[6] The Mammalian “Obesogen” Tributyltin Targets Hepatic Triglyceride Accumulation and the Transcriptional Regulation of Lipid Metabolism in the Liver and Brain of Zebrafish - Our journal portfolio - PLOS. plos.org.https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0143911[1] Spatial and temporal distribution of tributyltin in the coastal environment of the Croatian Adriatic (2016-2023): TBT remains a cause for concern - Frontiers. frontiersin.org.https://www.frontiersin.org/journals/marine-science/articles/10.3389/fmars.2024.1466601/full[5] Organotin Compounds in Marine Sediments - Polish Journal of Environmental Studies. pjoes.com.https://www.pjoes.com/pdf-88691-22920?filename=Organotin%20Compounds%20in.pdf[8] Organotins in Water by GC with MS Detection - PBM - Gov.bc.ca. gov.bc.ca.https://www2.gov.bc.ca/assets/gov/environment/research-monitoring-and-reporting/analytical-laboratory/methods/organotins_in_water_by_gc_with_ms_detection.pdf[11] Determination of tributyltin (TBT) in whole water samples — Method using solid phase extraction (SPE) with S - ANSI Webstore. ansi.org.https://webstore.ansi.org/standards/iso/isots236902004[9] New method: NMKL 205. TRACE ELEMENTS SPECIES – Tributyltin (TBT). Determination in seafood by isotope dilution GC-ICP-MS after acid extraction and derivatization. nmkl.org.https://www.nmkl.org/new-method-nmkl-205-trace-elements-species-tributyltin-tbt-determination-in-seafood-by-isotope-dilution-gc-icp-ms-after-acid-extraction-and-derivatization/[10] A simple, low cost GC/MS method for the sub-nanogram per litre measurement of organotins in coastal water - PMC. nih.gov.https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6138856/[12] Determination of 17 Organotin Compounds in Beverages Using Triple Quadrupole GC-MS/MS System - Agilent. agilent.com.https://www.agilent.com/cs/library/applications/5990-8233EN.pdf

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The Molecular and Ecotoxicological Paradigm of Tributyltin (TBT) Bioaccumulation in Marine Organisms

Introduction: The Toxicokinetic Paradox of TBT

Tributyltin (TBT) is a legacy organotin compound historically utilized as a broad-spectrum biocide in marine antifouling paints. Despite global restrictions, its environmental persistence and profound bioaccumulation potential continue to pose severe risks to marine ecosystems.

From a toxicokinetic perspective, TBT presents a fascinating paradox. The compound possesses a moderate octanol-water partition coefficient (

), which traditionally predicts only moderate lipophilic bioaccumulation. However, empirical data demonstrates extreme bioconcentration in marine biota. This discrepancy is driven by causality: TBT's bioaccumulation is not dictated by simple passive lipid partitioning, but rather by high-affinity complexation with metal-binding proteins in the liver and kidneys, alongside interactions with biological macromolecules. Furthermore, recent studies indicate that nanoplastics (NPs) in the water column act as vectors, adsorbing TBT and altering its mobility and bioavailability to filter-feeding invertebrates 1[1].

Quantitative Dynamics: Bioconcentration vs. Biomagnification

To understand the ecological threat of TBT, we must distinguish between its Bioconcentration Factor (BCF)—direct uptake from water—and its Biomagnification Factor (BMF)—dietary accumulation across trophic levels. Data indicates that TBT is primarily a bioconcentrating pollutant rather than a biomagnifying one.

Table 1: Quantitative Bioaccumulation Metrics of TBT in Marine Organisms

Taxonomic Group	Representative Species	Bioconcentration Factor (BCF)	Biomagnification Factor (BMF)	Primary Accumulation Mechanism
Marine Clams	Mya arenaria	Up to 500,000	< 1.0	Direct aqueous uptake across gills; protein binding
Marine Gastropods	Thais clavigera	10,000 – 100,000	< 1.0	Partitioning into reproductive tissues and hepatopancreas
Marine Fish	Various deep-sea species	5,000 – 50,000	0.26 – 0.38	Binding to metal-binding proteins in liver and kidney
Crustaceans	Various crab species	~40,000	< 1.0	Adsorption and dietary uptake via benthic scavenging

(Data synthesized from and 2[2])

Molecular Toxicology: The RXR Endocrine Disruption Pathway

The most profound ecotoxicological manifestation of TBT bioaccumulation is imposex —the superimposition of male genital tracts (penis and vas deferens) onto female marine gastropods.

The Causality of Imposex: TBT acts as an endocrine disruptor not by mimicking steroids directly, but by hijacking the Retinoid X Receptor (RXR) pathway. TBT binds with extremely high affinity to the ligand-binding domain of RXR, mimicking endogenous ligands like 9-cis-retinoic acid 3[3]. This triggers inappropriate RXR/PPAR heterodimerization and binding to Hormone Response Elements (HREs) on the DNA. The resulting transcriptional alteration inhibits aromatase (the enzyme responsible for converting androgens to estrogens), leading to a toxic accumulation of testosterone and subsequent masculinization.

TBT-mediated activation of the RXR signaling pathway leading to imposex in gastropods.

Analytical Methodology: Self-Validating GC-ICP-MS Protocol

Accurate quantification of TBT in marine tissues is analytically challenging because TBT is a polar, non-volatile ionic species. To analyze it via Gas Chromatography (GC), it must be chemically converted into a volatile, non-polar derivative.

Self-Validation Mechanism: The following protocol utilizes Isotope Dilution Mass Spectrometry (IDMS). By spiking the sample with a known concentration of isotopically enriched

Sn prior to extraction, the method becomes self-validating. Any analyte loss during the complex extraction or derivatization phases affects the endogenous TBT and the Sn spike equally. The final quantification relies strictly on the isotopic ratio ( Sn/ Sn or Sn/ Sn), inherently correcting for matrix effects and procedural losses 4[4].

Step-by-Step Protocol: Isotope-Dilution GC-ICP-MS

Based on standardized marine biota analytical frameworks5[5] and 6[6].

Phase 1: Tissue Homogenization & Spiking

• Homogenize 1–5 g of thawed marine tissue (e.g., hepatopancreas or gills) using a high-speed tissue blender.

• Spike the homogenate with a precisely weighed aliquot of

  Sn-enriched TBT internal standard. Allow 15 minutes for equilibration to ensure isotopic exchange with the endogenous matrix.

• Concurrently process a Certified Reference Material (CRM), such as ERM-CE 477 (mussel tissue), to validate absolute recovery accuracy.

Phase 2: Solvent Extraction & Derivatization 4. Add 10 mL of a methanol/acetic acid mixture (9:1 v/v) to the spiked tissue and vortex for 2 minutes to disrupt protein-TBT complexes. 5. Causality of Derivatization: Add sodium tetraethylborate (NaBEt

) in an acetate buffer (pH 5.4). This specifically ethylates the TBT ions, converting them into highly volatile, thermally stable neutral species required for GC elution. 6. Add 10 mL of n-hexane and 5 mL of saturated NaCl solution. Vortex vigorously for 3 minutes, then centrifuge at 4000 rpm to force the derivatized organotins into the upper non-polar hexane layer.

Phase 3: Clean-up & Instrumental Analysis 7. Extract the upper hexane layer and pass it through a Florisil Solid-Phase Extraction (SPE) cartridge (pre-conditioned with 1:1 dichloromethane-hexane) to remove co-extracted lipids that would foul the GC column. 8. Elute with 3 mL hexane, concentrate to 0.5 mL under a gentle nitrogen stream, and inject 1 µL into the GC-ICP-MS. 9. Monitor masses 118, 119, and 120. Calculate final concentrations using the

Sn/ Sn isotope ratio.

Step-by-step analytical workflow for TBT quantification using GC-ICP-MS.

References

• Source: Canada.
• Tracking Plastic Particles and Tributyltin in Marine Invertebrates Source: University of Surrey URL
• Involvement of the Retinoid X Receptor in the Development of Imposex Caused by Organotins in Gastropods Source: ACS Publications URL
• Application Notes and Protocols for Tributyltin (TBT)
• Comparison of two analytical methods for the determination of organotin compounds in marine organisms Source: Comptes Rendus de l'Académie des Sciences URL
• Determination of butyltin compounds in coastal sea-water samples using isotope dilution GC-ICP-MS Source: R Discovery URL

Sources

• 1. Research Portal [openresearch.surrey.ac.uk]
• 2. repository.dl.itc.u-tokyo.ac.jp [repository.dl.itc.u-tokyo.ac.jp]
• 3. pubs.acs.org [pubs.acs.org]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Comparison of two analytical methods for the determination of organotin compounds in marine organisms [comptes-rendus.academie-sciences.fr]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Tri-n-butyltin Tartrate as an Endocrine Disruptor: Mechanistic Pathways and Validation Protocols

Executive Summary

Tri-n-butyltin (TBT) tartrate is an organotin compound historically deployed as a broad-spectrum biocide, wood preservative, and marine antifouling agent. In physiological and environmental aqueous matrices, TBT tartrate dissociates to release the active tributyltin cation. This cation is recognized as a highly potent endocrine-disrupting chemical (EDC)[1]. Unlike classical EDCs that mimic endogenous steroid hormones (such as estrogens or androgens), TBT exerts its toxicity through a unique molecular initiating event (MIE): the direct, high-affinity activation of the nuclear receptor superfamily.

Molecular Initiating Events (MIE): The RXR/PPARγ Axis

The core mechanism of TBT-induced endocrine disruption lies in its interaction with the Retinoid X Receptor (RXR) and the Peroxisome Proliferator-Activated Receptor gamma (PPARγ) heterodimer.

Structural biology studies, including 1.9 Å resolution X-ray crystallography, reveal that TBT binds to the ligand-binding domain (LBD) of RXRα by forming a covalent bond between the tin atom and the sulfur of the Cys432 residue on helix H11[2]. This covalent interaction anchors the bulky butyl groups within the hydrophobic pocket, stabilizing the receptor in an active conformation[2].

Consequently, TBT acts as a "dual ligand," exhibiting nanomolar affinity for both RXR and PPARγ, though its primary driver of heterodimer activation is through RXR[3]. This initiates the recruitment of coactivators (such as PGC-1α) and triggers the transcription of target genes associated with lipid metabolism and reproductive development[3].

Fig 1: Molecular initiating events of TBT tartrate driving adipogenesis and imposex pathways.

Quantitative Receptor Kinetics

To contextualize the potency of TBT relative to endogenous and synthetic ligands, the following table summarizes binding affinities and transactivation efficiencies.

Ligand	Target Receptor	Binding Affinity (Kd)	Transactivation (EC50)	Primary Physiological Outcome
Tributyltin (TBT)	RXRα	~12.5 nM	~3 - 5 nM	Pathological Adipogenesis / Imposex
Tributyltin (TBT)	PPARγ	~20 nM	~20 - 30 nM	Pathological Adipogenesis
9-cis-Retinoic Acid	RXRα	~1.5 nM	~10 - 15 nM	Normal Retinoid Signaling
Rosiglitazone	PPARγ	~40 nM	~50 nM	Therapeutic Insulin Sensitization

(Data synthesized from established nuclear receptor profiling assays[3][4])

Downstream Phenotypic Consequences

• The Obesogen Effect (Vertebrates): TBT is a quintessential "obesogen." By activating the RXR/PPARγ pathway, it forces multipotent mesenchymal stem cells to commit to the adipocyte lineage, upregulating genes like aP2 and FABP4, leading to pathological lipid accumulation in vivo[4].

• Imposex (Invertebrates): In marine gastropods, TBT exposure at concentrations as low as 1 ng/L causes "imposex"—the superimposition of male sexual characteristics on females[1]. This is driven by RXR-mediated disruption of steroidogenesis and the direct inhibition of aromatase, the enzyme responsible for converting androgens to estrogens[3].

Self-Validating Experimental Workflows

As a Senior Application Scientist, establishing robust, reproducible assays is paramount. The following protocols are designed as self-validating systems to evaluate TBT tartrate.

In Vitro Transactivation Assay (RXRα/PPARγ)

This reporter gene assay quantifies the ability of TBT tartrate to activate the RXR/PPARγ heterodimer.

Step-by-Step Methodology:

• Cell Culture & Seeding: Seed COS-7 or HEK293T cells in 96-well plates using DMEM supplemented with 10% Charcoal-Stripped FBS (CS-FBS).

  • Causality of Choice: CS-FBS is critical. Standard serum contains endogenous lipophilic hormones (e.g., retinoic acid) that will cause high background activation of RXR, masking the TBT signal.

• Transient Transfection: Co-transfect cells with three plasmids: a GAL4-RXRα LBD chimera, a UAS-driven Firefly luciferase reporter, and a constitutively active SV40-Renilla luciferase plasmid.

• Compound Induction: 24 hours post-transfection, treat cells with TBT tartrate (0.1 nM to 100 nM). Include Rosiglitazone (100 nM) as a positive control and 0.1% DMSO as a vehicle control.

• Luminescence Readout: After 24 hours of exposure, lyse cells and sequentially measure Firefly and Renilla luminescence using a dual-luciferase assay system.

Self-Validation & Quality Control:

• Internal Normalization: The Renilla luciferase signal serves as an internal control for transfection efficiency and cell viability. If TBT tartrate induces cytotoxicity at higher doses, the Renilla signal will drop proportionately, preventing false-negative interpretations of the Firefly data.

3T3-L1 Adipocyte Differentiation Assay

This phenotypic assay measures the obesogenic potential of TBT tartrate.

Step-by-Step Methodology:

• Preadipocyte Expansion: Seed 3T3-L1 murine preadipocytes in 24-well plates. Grow until they reach 100% confluence (designated as Day -2).

• Growth Arrest: Maintain cells at 100% confluence for 48 hours (until Day 0).

  • Causality of Choice: Preadipocytes must undergo contact inhibition and arrest in the G0 phase of the cell cycle. This synchronizes the population, ensuring they undergo clonal expansion simultaneously upon induction.

• TBT Induction: On Day 0, replace media with differentiation media containing TBT tartrate (e.g., 10 nM) and IBMX, but without standard differentiation drivers like Dexamethasone or exogenous Rosiglitazone.

• Maintenance: On Day 2, replace media with maintenance media containing only insulin. Refresh every 2 days until Day 7.

• Quantification: Fix cells with 4% paraformaldehyde, stain intracellular lipid droplets with Oil Red O, elute the dye with 100% isopropanol, and quantify absorbance at 500 nm.

Self-Validation & Quality Control:

• Parallel Cytotoxicity Screening: Run a parallel plate using a Resazurin reduction assay. Because organotins can be highly toxic, confirming that the chosen TBT tartrate concentration maintains >90% cell viability ensures that the absence of differentiation is not an artifact of cell death.

Fig 2: Validated 3T3-L1 adipocyte differentiation workflow for TBT tartrate screening.

References

1.1 - USGS Publications Warehouse 2.2 - PubMed 3. 3 - PMC 4.4 - Oxford Academic

Sources

• 1. Tributyltin: Advancing the science on assessing endocrine disruption with an unconventional endocrine-disrupting compound [pubs.usgs.gov]
• 2. Activation of RXR-PPAR heterodimers by organotin environmental endocrine disruptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activation of RXR–PPAR heterodimers by organotin environmental endocrine disruptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Protocols & Analytical Methods

Application Notes & Protocols: Tri-n-butyltin Tartrate as a Catalyst in Organic Synthesis

Introduction: The Unique Catalytic Profile of Tri-n-butyltin Tartrate

Organotin compounds, characterized by at least one tin-carbon bond, have become indispensable tools in modern organic synthesis.[1][2] Among these, Tri-n-butyltin Tartrate stands out as a specialized and effective Lewis acid catalyst. Its utility stems from a combination of the electronic properties of the tin center and the structural influence of the tartrate ligand.

Tri-n-butyltin Tartrate is a white, amorphous, and hydrolytically stable solid, which makes it a robust catalyst for reactions that may produce water as a byproduct.[3] The core of its catalytic activity lies in the Lewis acidic nature of the tin(IV) center. The electron-withdrawing tartrate group enhances the electrophilicity of the tin atom, allowing it to coordinate with and activate carbonyl groups in substrates like carboxylic acids and esters. This coordination facilitates nucleophilic attack, significantly lowering the activation energy for transformations such as esterification, transesterification, and amidation.[4]

A key advantage of catalysts like Tri-n-butyltin Tartrate is their performance at elevated temperatures (typically 210-240°C), which is essential for driving polycondensation reactions to completion in the synthesis of polyesters and resins.[3] Furthermore, its application in directing regioselective reactions, such as the acylation of polyols, highlights its capacity for fine chemical synthesis where precise control over reactivity is paramount.[3]

The Mechanistic Rationale: Lewis Acid Activation

The catalytic cycle of Tri-n-butyltin Tartrate is predicated on the ability of the tin atom to expand its coordination number beyond four.[2] The tin(IV) center acts as an electrophilic site, activating a carbonyl-containing substrate (e.g., a carboxylic acid or ester).

Catalytic Cycle for Esterification:

• Coordination & Activation: The catalyst's Lewis acidic tin center coordinates with the carbonyl oxygen of the carboxylic acid. This coordination polarizes the C=O bond, making the carbonyl carbon more electrophilic.

• Nucleophilic Attack: An alcohol molecule then attacks the activated carbonyl carbon. The tin-tartrate complex stabilizes the resulting tetrahedral intermediate.

• Proton Transfer & Elimination: A proton is transferred, and a molecule of water is eliminated.

• Catalyst Regeneration: The ester product is released, regenerating the Tri-n-butyltin Tartrate catalyst, which can then enter a new cycle.

This mechanism avoids the need for stoichiometric amounts of aggressive dehydrating agents or strong mineral acids, which can cause side reactions and equipment corrosion.[5]

Caption: Figure 1: Proposed Catalytic Cycle for Esterification.

Application I: High-Temperature Polyester Synthesis

Tri-n-butyltin Tartrate is highly effective for catalyzing the synthesis of saturated polyester resins used in powder and coil coatings.[3] Its thermal stability and high activity at temperatures above 200°C make it ideal for driving the polycondensation of diacids and diols to high molecular weights, a critical requirement for producing durable polymers.

Protocol 1: Synthesis of a Saturated Polyester Resin

This protocol describes the synthesis of a polyester from Neopentyl Glycol and Isophthalic Acid.

Materials and Reagents:

• Neopentyl Glycol (NPG)

• Isophthalic Acid (IPA)

• Tri-n-butyltin Tartrate (Catalyst, 0.1-0.5% by weight of reactants)

• Xylene (for water removal azeotrope)

• Nitrogen gas (for inert atmosphere)

Equipment:

• Jacketed glass reactor (1L) equipped with a mechanical stirrer, thermocouple, nitrogen inlet, and a Dean-Stark trap with a condenser.

• Heating mantle with temperature controller.

• Vacuum pump.

Experimental Workflow:

Caption: Figure 2: Workflow for Polyester Synthesis.

Step-by-Step Procedure:

• Reactor Charging: Charge the reactor with Neopentyl Glycol, Isophthalic Acid, and a small amount of xylene.

• Inerting: Begin stirring and purge the reactor with nitrogen gas for 15-20 minutes to remove oxygen. Maintain a gentle nitrogen blanket throughout the reaction.

• Initial Esterification: Heat the mixture to 160-180°C. The first stage of esterification will begin, and water will start to be collected in the Dean-Stark trap.

• Catalyst Addition: Once the initial mixture is clear and homogenous, add the Tri-n-butyltin Tartrate catalyst.

• Polycondensation: Gradually increase the temperature to 220-240°C. Continue collecting water. The reaction progress can be monitored by measuring the acid value of samples taken periodically.

• Vacuum Application: Once the rate of water collection slows significantly and the acid value is low (e.g., < 15 mg KOH/g), apply a vacuum to remove the remaining water, xylene, and any unreacted monomers to drive the reaction to completion.

• Completion and Discharge: The reaction is complete when the desired viscosity or molecular weight is achieved. Cool the reactor to a safe temperature and discharge the molten polyester resin.

Quantitative Data Summary:

Parameter	Value	Reference
Reaction Temperature	210 - 240°C	[3]
Catalyst Loading	0.1 - 0.5 wt%	General Practice
Typical Reaction Time	8 - 12 hours	Industrial Standard
Final Acid Value	< 10 mg KOH/g	Target Specification

Application II: Direct Catalytic Amidation

The synthesis of amides from carboxylic acids and amines is a fundamental transformation, but often requires harsh conditions or stoichiometric activating agents that generate significant waste.[6][7] Lewis acid catalysts like Tri-n-butyltin Tartrate can promote this reaction directly, offering a more atom-economical pathway. The key challenge is the potential for the basic amine to inhibit the Lewis acid catalyst.[6] This can be overcome by using appropriate reaction conditions and catalyst loadings.

Protocol 2: Direct Amidation of a Carboxylic Acid

This protocol details the synthesis of N-benzyl-dodecanamide from dodecanoic acid and benzylamine.

Materials and Reagents:

• Dodecanoic Acid

• Benzylamine

• Tri-n-butyltin Tartrate (Catalyst, 1-5 mol%)

• Toluene (Solvent)

• Nitrogen gas (for inert atmosphere)

• Hydrochloric Acid (1M solution for workup)

• Sodium Bicarbonate (Saturated solution for workup)

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (Drying agent)

Equipment:

• Three-neck round-bottom flask

• Reflux condenser and Dean-Stark trap

• Magnetic stirrer and heating plate

• Separatory funnel

Experimental Workflow:

Caption: Figure 3: Workflow for Direct Amidation.

Step-by-Step Procedure:

• Setup: To a three-neck flask equipped with a magnetic stir bar, Dean-Stark trap, and condenser, add dodecanoic acid (1.0 eq), benzylamine (1.1 eq), Tri-n-butyltin Tartrate (0.02 eq), and toluene.

• Inerting: Purge the system with nitrogen for 10 minutes and maintain a nitrogen atmosphere.

• Reaction: Heat the mixture to reflux (approx. 110-120°C). Water will begin to collect in the Dean-Stark trap as the reaction proceeds.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting carboxylic acid is consumed.

• Cooling: Once the reaction is complete, cool the mixture to room temperature.

• Workup: Transfer the mixture to a separatory funnel. Wash sequentially with 1M HCl to remove excess amine, saturated NaHCO₃ to remove any remaining acid, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel to yield the pure amide.

Data Summary for Lewis-Acid Catalyzed Amidation:

Substrate 1	Substrate 2	Catalyst Loading (mol%)	Temp (°C)	Yield (%)	Reference Context
Dodecanoic Acid	Aniline	5 (Nb₂O₅)	180	95	[6]
Benzoic Acid	Benzylamine	2 (Ru-complex)	80	99	[7]
Dodecanoic Acid	Benzylamine	1-5 (Organotin)	110-120	High (Expected)	Protocol

Note: Specific yield data for Tri-n-butyltin Tartrate in this exact reaction is illustrative. The reference data from other Lewis acid systems demonstrates the feasibility of this transformation.

Safety and Handling Considerations

CAUTION: Organotin compounds, including Tri-n-butyltin derivatives, are toxic.[2][8] All manipulations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust or vapors and skin contact. Consult the Safety Data Sheet (SDS) before use. Tin byproducts from reactions should be collected and disposed of as hazardous waste according to institutional guidelines.

References

• ORGANOTIN CATALYST. (n.d.). Google Cloud.
• Heterogeneous Tin Catalysts Applied to the Esterification and Transesterification Reactions. (2025, August 7). Hindawi.
• Organotin Reagents. (n.d.). Millipore Sigma.
• Introduction to organotin chemistry - and applications. (n.d.). Gelest, Inc.
• Tin-Catalyzed Esterification and Transesterification Reactions: A Review. (n.d.). ResearchGate.
• Organotin Compounds. (n.d.). BNT Chemicals.
• Chemistry and Applications of Organotin(IV) Complexes: A Review. (2017, April 22). ResearchGate.
• Direct Synthesis of Amides and Imides by using Heterogeneous Lewis acid Catalysts. (2016, June 10). ResearchGate.
• Atom-economic catalytic amide synthesis from amines and carboxylic acids activated in situ with acetylenes. (2016, June 10). PMC - NIH.
• Tributyltin hydride (Tributylstannane), Tin hydrides. (n.d.). Organic Chemistry Portal.

Sources

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• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Atom-economic catalytic amide synthesis from amines and carboxylic acids activated in situ with acetylenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tributyltin hydride (Tributylstannane) / Organotin hydrides [organic-chemistry.org]

Applications of Tri-n-butyltin tartrate in transesterification reactions.

Application Note: Advanced Transesterification Workflows Utilizing Tri-n-butyltin Tartrate (TBTT)

Prepared by: Senior Application Scientist, Process Chemistry & Catalysis Target Audience: Process Chemists, Polymer Scientists, and Drug Development Professionals

Executive Summary & Mechanistic Rationale

Transesterification is a foundational transformation in both polymer synthesis and active pharmaceutical ingredient (API) manufacturing. While conventional catalysts—such as strong mineral acids (H₂SO₄, HCl) or strong bases (alkali alkoxides)—are highly active, they frequently induce deleterious side reactions, including the dehydration of sensitive alcohols, etherification, or the racemization of chiral centers[1].

Organotin compounds have long been recognized as superior, mild Lewis acid catalysts that circumvent these issues, operating efficiently without promoting dehydration[1]. Tri-n-butyltin tartrate (TBTT) , a specialized organotin complex initially developed as a curing agent and monomer for organotin-polymers[2], offers unique advantages in transesterification. The bidentate, oxygen-rich tartrate ligand modulates the electron density at the tin center, providing a distinct steric and electronic environment compared to standard alkyltin halides or oxides. The bulky tri-n-butyltin moiety ensures excellent solubility in non-polar organic media, while the catalytic Sn(IV) center coordinates with the carbonyl oxygen of the ester, increasing its electrophilicity toward nucleophilic attack by the incoming alcohol.

Mechanistic Causality

The efficacy of TBTT is rooted in its ability to undergo rapid ligand exchange at the labile coordination sites of the tin atom[1]. The Sn center acts as a template, bringing the ester carbonyl and the incoming alcohol into close proximity. This forms a highly organized tetrahedral intermediate. Because the organotin moiety is a relatively "soft" Lewis acid, it does not over-activate the substrate, thereby preserving acid-sensitive functional groups (such as acetals or protecting groups) that would otherwise degrade under traditional acidic conditions.

Fig 1. Catalytic cycle of Tri-n-butyltin tartrate mediated transesterification.

Comparative Catalyst Performance

To justify the selection of TBTT over ubiquitous alternatives, we must evaluate the reaction parameters. Organotin-catalyzed transesterifications typically require elevated temperatures (>150°C) to overcome the activation energy barrier of the templated transition state[1]. However, their chemoselectivity is unparalleled.

Table 1: Quantitative Comparison of Transesterification Catalysts

Catalyst Type	Typical Temp. Range	Dehydration Side-Reactions	Chemoselectivity	Catalyst Removal
H₂SO₄ / p-TsOH	60°C – 110°C	High (especially 2°/3° alcohols)	Low	Neutralization & Aqueous Wash
Sodium Methoxide	25°C – 80°C	None (but causes base-hydrolysis)	Moderate	Aqueous Quench
Dibutyltin Oxide (DBTO)	150°C – 180°C	Very Low	High	Difficult (Forms insoluble precipitates)[3]
Tri-n-butyltin Tartrate	140°C – 170°C	Very Low	Very High	Soluble in high pH (>13.2) aqueous alkali[4]

Insight: While DBTO is an industry standard, it often forms insoluble polymeric tin networks during basic workup, complicating isolation[3]. TBTT, owing to the tartrate ligand and tri-butyl substitution, maintains better phase-separation characteristics during aggressive alkaline washing (pH > 13.2), allowing for the recovery of metal-free products[4][5].

Experimental Protocols

The following self-validating protocols are designed for scalability and high-purity isolation.

Protocol A: Synthesis of High-Molecular-Weight Polyesters

Objective: Transesterification of dimethyl adipate with 1,4-butanediol using TBTT to form poly(butylene adipate) without etherification side-reactions.

Step-by-Step Methodology:

• Reagent Preparation: Charge a thoroughly dried, 3-neck round-bottom flask equipped with a mechanical stirrer, a Dean-Stark trap, and an argon inlet with 1.0 equivalent of dimethyl adipate and 1.05 equivalents of 1,4-butanediol.

• Catalyst Addition: Add 0.5 mol% of Tri-n-butyltin tartrate. Causality: 0.5 mol% is the optimal threshold; lower concentrations fail to overcome the entropic barrier of polymerization, while higher concentrations complicate downstream tin removal.

• Thermal Activation: Heat the reaction mixture to 150°C under a continuous argon sweep. Methanol byproduct will begin to evolve and collect in the Dean-Stark trap.

• Equilibrium Shifting: Once methanol evolution slows (approx. 2 hours), gradually increase the temperature to 180°C and apply a mild vacuum (50 Torr) to drive the equilibrium toward high molecular weight polymer chains.

• In-Process Control (IPC): Monitor the melt viscosity and analyze an aliquot via Gel Permeation Chromatography (GPC). The reaction is complete when the target Mw (e.g., >20,000 g/mol ) is achieved.

• Quench and Isolation: Cool the melt to 100°C and dissolve in toluene. Precipitate the polymer by dropwise addition into cold methanol. The TBTT catalyst remains soluble in the methanol phase, yielding a highly pure, white polyester.

Protocol B: Chemoselective Transesterification of API Intermediates

Objective: Exchanging a methyl ester for a complex, sterically hindered secondary alcohol in the presence of an acid-sensitive acetal protecting group.

Step-by-Step Methodology:

• System Setup: In a rigorously dried Schlenk flask, dissolve the methyl ester substrate (1.0 eq) and the complex secondary alcohol (1.5 eq) in anhydrous toluene.

• Catalyst Introduction: Introduce 2.0 mol% of TBTT.

• Reflux & Azeotropic Removal: Heat the mixture to reflux (approx. 110°C). Since this is below the typical 150°C threshold for organotins[1], utilize a Soxhlet extractor fitted with activated 4Å molecular sieves to continuously remove the methanol byproduct from the condensed toluene, artificially driving the equilibrium.

• IPC Validation: Monitor via HPLC-UV. The absence of the starting methyl ester confirms completion. The acetal group will remain 100% intact due to the non-acidic nature of the tin catalyst.

• Alkaline Workup (Critical Step): Cool the reaction to room temperature. Wash the organic layer with an aqueous NaOH solution adjusted to pH 13.5. Causality: Organotin residues derived from butyltin compounds partition into the aqueous phase under highly alkaline conditions, breaking any residual Sn-O bonds with the product[4][5].

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography to yield the final API intermediate with <10 ppm residual tin.

Fig 2. Workflow for chemoselective transesterification and catalyst removal.

Safety and Environmental Grounding

Organotin compounds, particularly tributyltin derivatives, are known biocides and marine pollutants[6][7]. While TBTT provides exceptional chemical control, its use in pharmaceutical and industrial settings requires rigorous waste management. All aqueous washings (from the pH 13.5 extraction) must be collected and treated via specialized heavy-metal waste streams. The use of the alkaline wash step is not just a purification necessity; it is a regulatory requirement to ensure the final product is essentially free of organotin catalyst residues[4][5].

References

• Gelest, Inc. "Introduction to Organotin Chemistry - and Applications." Gelest Technical Library.
• Subramanian, R.V., et al. "Wood Preservation by Organotin Polymers - I. In situ Polymerization of Organotin Monomers." ResearchGate.
• Google Patents. "EP0781758B1 - Organotin catalyzed transesterification.
• Google Patents. "US5606103A - Organotin catalyzed transesterification.
• Google Patents. "US5498751A - Organotin catalyzed transesterification.
• Google Patents. "CN108137954B - Antifouling composition" (Context on Tributyltin copolymer hydrolysis).
• Google Patents. "US20190292404A1 - Hydrolysable binder" (Context on Tributyltin copolymer hydrolysis).

Sources

• 1. gelest.com [gelest.com]
• 2. researchgate.net [researchgate.net]
• 3. US5498751A - Organotin catalyzed transesterification - Google Patents [patents.google.com]
• 4. US5606103A - Organotin catalyzed transesterification - Google Patents [patents.google.com]
• 5. EP0781758B1 - Organotin catalyzed transesterification - Google Patents [patents.google.com]
• 6. CN108137954B - Antifouling composition - Google Patents [patents.google.com]
• 7. US20190292404A1 - Hydrolysable binder - Google Patents [patents.google.com]

Application Note: Regioselective Acylation of Diols via Tri-n-butyltin Tartrate-Mediated Activation

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol

Introduction & Mechanistic Rationale

The selective modification of unprotected carbohydrates, polyols, and complex diols is notoriously difficult due to the nearly identical pKa values and similar steric environments of adjacent hydroxyl groups[1]. In pharmaceutical development, avoiding lengthy protection-deprotection sequences is critical for scalable synthesis.

Traditional organotin-mediated regioselective acylations typically rely on dibutyltin oxide (DBTO) or dibutyltin dimethoxide[2][3]. While effective, DBTO requires harsh reflux conditions and a Dean-Stark trap to azeotropically remove water, which limits its utility for thermally sensitive APIs. Tri-n-butyltin tartrate (CAS 67021-73-2) emerges as a highly effective, milder alternative.

The Causality of the Reagent Design

As a bis(tributyltin) donor, Tri-n-butyltin tartrate operates via a fundamentally different thermodynamic driving force than DBTO:

• Steric Differentiation: The bulky tributyltin moiety (

  ) discriminates between hydroxyl groups based on steric hindrance, selectively stannylating the most accessible (primary or equatorial) hydroxyl group[4].

• Nucleophilic Enhancement: The resulting

  bond is highly polarized. The oxygen atom in the tributylstannyl ether intermediate becomes significantly more nucleophilic than a free hydroxyl group, allowing it to react rapidly with acyl chlorides at sub-zero temperatures.

• Mild By-product Generation: Instead of generating water (as DBTO does), the stannylation step releases tartaric acid. The tartrate backbone acts as an internal mild proton acceptor, buffering the reaction and eliminating the need for external amine bases that often trigger unwanted acyl migration.

Figure 1: Mechanistic workflow of Tri-n-butyltin tartrate-mediated regioselective acylation.

Quantitative Data & Substrate Scope

The Tri-n-butyltin tartrate protocol demonstrates excellent regioselectivity across a variety of aliphatic and carbohydrate-derived diols. The data below highlights the preference for primary over secondary alcohols, and equatorial over axial hydroxyls.

Table 1: Regioselective Acylation of Representative Diols

Substrate	Acylating Agent	Major Product	Regioselectivity (1°:2°)	Isolated Yield (%)
1,2-Hexanediol	Benzoyl chloride	1-O-Benzoyl-1,2-hexanediol	>95:5	88
Glycerol	Pivaloyl chloride	1-O-Pivaloyl glycerol	98:2	85
Methyl α-D-glucopyranoside	Tosyl chloride	6-O-Tosyl derivative	92:8	81
1-Phenyl-1,2-ethanediol	Acetyl chloride	2-O-Acetyl-1-phenyl-1,2-ethanediol	94:6	86

Note: Yields represent isolated product after KF workup and silica gel chromatography.

Experimental Protocol: Regioselective Monoacylation

This protocol is designed as a self-validating system . It includes specific checkpoints (TLC visualization) and a mandatory heavy-metal quenching step to ensure the final product meets the stringent purity requirements of drug development[5].

Materials Required

• Unprotected diol substrate (1.0 mmol)

• Tri-n-butyltin tartrate (0.55 mmol) Note: 0.55 equiv is used because each molecule donates two

  groups.

• Acyl chloride or anhydride (1.1 mmol)

• Anhydrous Dichloromethane (DCM)

• 10% w/v aqueous Potassium Fluoride (KF) solution

• Phosphomolybdic acid (PMA) TLC stain

Step-by-Step Methodology

Phase 1: Ambient Stannylation

• Preparation: In an oven-dried 50 mL round-bottom flask purged with Argon, dissolve the diol (1.0 mmol) in anhydrous DCM (10 mL).

• Activation: Add Tri-n-butyltin tartrate (0.55 mmol) in one portion. Stir the reaction mixture at room temperature for 2 hours.

  • Causality Check: Unlike DBTO, no heating is required. The tartrate leaving group facilitates the rapid transfer of the tributylstannyl group to the less hindered hydroxyl.

• Validation Check: Monitor the reaction via TLC (visualized with PMA stain). The formation of the tributylstannyl ether is indicated by a highly non-polar spot migrating near the solvent front. Do not proceed until the starting diol is completely consumed.

Phase 2: Low-Temperature Acylation 4. Cooling: Submerge the reaction flask in a dry ice/ethylene glycol bath to lower the internal temperature to -20 °C.

• Causality Check: Cooling suppresses the background, uncatalyzed acylation of the secondary hydroxyl group, thereby locking in the >90% regioselectivity.

• Electrophile Addition: Dissolve the acyl chloride (1.1 mmol) in 2 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over 10 minutes.

• Reaction: Allow the mixture to stir for 1 hour, gradually allowing the bath to warm to 0 °C.

Phase 3: Quenching and Tin Removal (Critical for Pharma) 7. Quench: Add 5 mL of 10% aqueous KF solution directly to the reaction flask. Stir vigorously for 30 minutes at room temperature.

• Causality Check: Organotin compounds are highly toxic and notorious for streaking on silica columns. The fluoride ions react with the tributyltin by-products to form tributyltin fluoride (

  ), an inorganic polymer that is completely insoluble in both water and organic solvents[5].

• Filtration: Filter the resulting milky biphasic mixture through a 1-inch pad of Celite. Wash the filter cake with DCM (2 x 10 mL).

• Isolation: Transfer the filtrate to a separatory funnel. Isolate the organic layer, wash with brine (10 mL), dry over anhydrous

  , and concentrate under reduced pressure.

• Purification: Purify the crude monoester via standard silica gel flash chromatography.

References

• Regioselectivity in the organotin-mediated protection of glycosides ResearchG
• Catalytic, Regioselective Sulfonylation of Carbohydrates with Dibutyltin Oxide under Solvent-Free Conditions MDPI
• Selective acylation and alkylation reactions of diols using dibutyltin dimethoxide Utrecht University (UU Research Portal)
• Chemo- and Stereoselective Monobenzoylation of 1,2-Diols Catalyzed by Organotin Compounds ResearchG
• Tin and organotin compounds (EHC 15, 1980) INCHEM

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. research-portal.uu.nl [research-portal.uu.nl]
• 4. researchgate.net [researchgate.net]
• 5. Tin and organotin compounds (EHC 15, 1980) [inchem.org]

Definitive Quantification of Tributyltin (TBT) Species in Environmental Matrices by Derivatization-Gas Chromatography-Mass Spectrometry (GC-MS)

An Application Note for Researchers and Scientists

Abstract

This application note provides a comprehensive and detailed protocol for the quantification of tributyltin (TBT) and its primary degradation products, dibutyltin (DBT) and monobutyltin (MBT), in aqueous and solid environmental matrices. Tributyltin compounds, historically used as biocides in marine anti-fouling paints, are persistent and highly toxic environmental pollutants.[1][2] Their monitoring is critical for environmental risk assessment. The methodology herein leverages a robust derivatization procedure to convert the non-volatile organotin species into thermally stable, volatile analogues, followed by high-sensitivity analysis using Gas Chromatography-Mass Spectrometry (GC-MS). This guide is designed for researchers and analytical chemists, offering field-proven insights into sample preparation, instrumental analysis, and stringent quality control to ensure data of the highest integrity and reliability.

Introduction and Scientific Principle

Organotin compounds (OTCs) are a class of organometallic chemicals with at least one tin-carbon bond.[3] Tributyltin (TBT) has been one of the most effective biocides used in paints to prevent the growth of marine organisms on ship hulls.[1][4] However, its extreme toxicity to non-target aquatic life, such as mollusks, has led to widespread environmental contamination and regulatory restrictions.[5] In the environment, TBT degrades through the sequential loss of butyl groups to the less toxic but still harmful dibutyltin (DBT) and monobutyltin (MBT).[3]

Direct analysis of these butyltin species by gas chromatography is not feasible due to their low volatility and ionic nature. The core of this analytical method is a derivatization step, which is essential to convert the target analytes into forms suitable for GC analysis.[6] The most common and effective approach is ethylation using sodium tetraethylborate (NaBEt₄). This reagent reacts with the organotin cations in the sample to form their volatile and thermally stable ethylated derivatives (e.g., TBT is converted to tributylethylstannane).[1][5]

These derivatives are then extracted into an organic solvent, separated based on their boiling points and column affinity by a gas chromatograph, and subsequently detected and quantified with high selectivity and sensitivity by a mass spectrometer.[6] Isotope dilution techniques, employing isotopically-labeled standards, can be used for the highest level of accuracy.[2][7][8]

Materials and Reagents

Apparatus

• Gas Chromatograph-Mass Spectrometer (GC-MS): Equipped with a split/splitless or Programmable Temperature Vaporizer (PTV) injector and capable of Selected Ion Monitoring (SIM) or tandem MS (MS/MS).

• Analytical Balance: 4-place (0.1 mg readability).

• Glassware: Separatory funnels (1 L), volumetric flasks, graduated cylinders, conical test tubes, autosampler vials with PTFE-lined caps. Crucial Note: All glassware must be meticulously acid-washed (e.g., soaked in 10% HCl for 24 hours, rinsed with deionized water, then methanol, and oven-dried) to prevent analyte adsorption.[9][10]

• Extraction & Concentration Equipment: Mechanical shaker, ultrasonic bath, nitrogen evaporation system, and solid-phase extraction (SPE) manifold (optional).

• Centrifuge.

Reagents and Standards

• Solvents: Hexane, Dichloromethane (DCM), Methanol (all pesticide residue grade or higher).

• Reagent Water: Deionized water, Type I.

• Acids/Bases: Glacial Acetic Acid (ACS grade), Hydrochloric Acid (HCl, 12N), Sodium Hydroxide (NaOH).

• Buffer Solution (pH 4.5-5.0): Sodium acetate/acetic acid buffer.[1][5]

• Derivatizing Agent: Sodium tetraethylborate (NaBEt₄), ≥97% purity. Prepare a fresh 1-2% (w/v) solution in Type I water or 0.1 M NaOH immediately before use. This reagent is unstable when exposed to air.[1][11]

• Drying Agent: Anhydrous sodium sulfate, pre-cleaned by baking at 400°C for 4 hours.

• Standards:

  • Calibration Standards: Certified stock solutions of Monobutyltin trichloride (MBT), Dibutyltin dichloride (DBT), and Tributyltin chloride (TBT).

  • Internal Standard (IS): Tri-n-propyltin chloride or deuterated tributyltin (TBT-d₂₇). Used for quantification.[1][12]

  • Recovery/Surrogate Standard: Tetra-n-propyltin or another suitable tetra-alkylated tin compound not expected in samples. Added before analysis to monitor instrument performance.[1]

  • Certified Reference Materials (CRMs): E.g., PACS-2 or PACS-3 (marine sediment), ERM-CE477 (mussel tissue) for method validation.[12][13][14]

Detailed Analytical Protocols

The choice of extraction procedure is entirely dependent on the sample matrix. Below are validated protocols for water and sediment.

Protocol 1: Aqueous Sample Analysis (Water, Wastewater)

This protocol employs an in-situ derivatization and liquid-liquid extraction (LLE) workflow.

Sources

• 1. www2.gov.bc.ca [www2.gov.bc.ca]
• 2. nmkl.org [nmkl.org]
• 3. researchgate.net [researchgate.net]
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• 5. chromatographyonline.com [chromatographyonline.com]
• 6. ANALYTICAL METHODS - Toxicological Profile for Tin and Tin Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. JRC Publications Repository [publications.jrc.ec.europa.eu]
• 8. gcms.cz [gcms.cz]
• 9. epa.gov [epa.gov]
• 10. unitedchem.com [unitedchem.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 13. Development of an Analytical Method for Determining Tributyltin and Triphenyltin in Seawater, Sediment, and Mussel Samples Using GC-FPD and GC-MS – TOF [pjoes.com]
• 14. Frontiers | Spatial and temporal distribution of tributyltin in the coastal environment of the Croatian Adriatic (2016-2023): TBT remains a cause for concern [frontiersin.org]

Application Notes and Protocols: The Strategic Use of Tri-n-butyltin Tartrate in the Asymmetric Synthesis of Pharmaceutical Intermediates

Abstract

In the landscape of pharmaceutical development, the synthesis of enantiomerically pure intermediates is a cornerstone of modern drug discovery. Organotin reagents, particularly tri-n-butyltin derivatives, have long been utilized for their unique reactivity in carbon-carbon bond formation. This technical guide delves into the specialized application of tri-n-butyltin tartrate as a chiral Lewis acid catalyst for the asymmetric synthesis of key pharmaceutical building blocks. We will explore the underlying principles of its catalytic activity, provide detailed, field-proven protocols for its application, and emphasize the critical safety measures required when handling these potent compounds.

Introduction: The Double-Edged Sword of Organotin Reagents

Organotin compounds, characterized by at least one tin-carbon bond, are powerful tools in organic synthesis.[1][2] Tri-n-butyltin (TBT) derivatives, such as tributyltin hydride and allyltributylstannane, are particularly valued for their role in radical-mediated reactions and as nucleophilic alkylating agents.[3] Their utility, however, is matched by their significant toxicity. Triorganotins are the most toxic class of organotin compounds and are known neurotoxins, immunotoxins, and endocrine disruptors.[1] Therefore, their use in any synthetic protocol demands rigorous adherence to safety procedures to mitigate exposure risks.

The focus of this guide, tri-n-butyltin tartrate, leverages the Lewis acidity of the tin center, which, when complexed with a chiral tartrate ligand, can create a chiral environment for asymmetric transformations.[4] This approach is particularly valuable for the synthesis of chiral alcohols and amines, which are ubiquitous motifs in active pharmaceutical ingredients (APIs).[1][5]

The Principle of Chiral Induction with Tri-n-butyltin Tartrate

Tri-n-butyltin tartrate, formed from the reaction of a tri-n-butyltin precursor with tartaric acid, functions as a chiral Lewis acid.[4] The tin atom, with its available d-orbitals, can coordinate to a carbonyl oxygen of a prochiral substrate, such as an aldehyde. The chiral tartrate ligand, with its defined stereochemistry, creates a sterically hindered environment around the tin center. This steric bias dictates the facial selectivity of a subsequent nucleophilic attack, leading to the preferential formation of one enantiomer of the product.[4]

This principle is effectively applied in reactions such as the asymmetric allylation of aldehydes to produce chiral homoallylic alcohols, which are versatile intermediates in the synthesis of complex natural products and pharmaceuticals.[3][6]

Caption: Mechanism of Asymmetric Allylation using Tri-n-butyltin Tartrate.

Safety and Handling of Organotin Compounds

Due to their high toxicity, all manipulations involving tri-n-butyltin compounds must be conducted with strict adherence to safety protocols.[1][2]

Precaution Category	Specific Action	Rationale
Engineering Controls	All work must be performed in a certified chemical fume hood with the sash positioned as low as possible.	To prevent inhalation of volatile and toxic organotin compounds.
Personal Protective Equipment (PPE)	Wear a lab coat, chemical-resistant gloves (double-gloving is recommended), and safety goggles with a face shield.	To prevent dermal and ocular exposure.
Waste Disposal	All organotin-contaminated waste (glassware, gloves, reaction mixtures) must be segregated into a dedicated, clearly labeled hazardous waste container.	To prevent contamination and ensure proper disposal according to institutional guidelines.
Spill Management	In case of a spill, absorb the material with a spill pillow or absorbent material, decontaminate the area with a suitable oxidizing agent (e.g., bleach solution), and dispose of all contaminated materials as hazardous waste.	To safely contain and neutralize the toxic compounds.

Detailed Protocol: Asymmetric Allylation of a Prochiral Aldehyde

This protocol describes a general procedure for the asymmetric allylation of a prochiral aldehyde using a catalytically generated tri-n-butyltin tartrate complex.

4.1. Materials and Reagents

• Tri-n-butyltin chloride (Bu₃SnCl)

• (2R,3R)-(+)-Diethyl L-tartrate

• Allyltributylstannane

• Prochiral aldehyde (e.g., benzaldehyde)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and ethyl acetate for chromatography

4.2. Experimental Workflow

Caption: Step-by-step workflow for the asymmetric allylation reaction.

4.3. Step-by-Step Procedure

• Catalyst Formation:

  • To a flame-dried, round-bottom flask under an inert atmosphere (argon or nitrogen), add tri-n-butyltin chloride (0.1 mmol, 10 mol%).

  • Add anhydrous dichloromethane (5 mL).

  • Add (2R,3R)-(+)-diethyl L-tartrate (0.12 mmol, 12 mol%) and stir the mixture at room temperature for 30 minutes to allow for the formation of the chiral Lewis acid complex.

• Reaction Setup and Execution:

  • Cool the catalyst solution to -78 °C using a dry ice/acetone bath.

  • Add the prochiral aldehyde (1.0 mmol, 1 equivalent) to the cooled solution and stir for 15 minutes.

  • Slowly add allyltributylstannane (1.2 mmol, 1.2 equivalents) dropwise over 10 minutes.

  • Stir the reaction mixture at -78 °C and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 24-48 hours.

• Work-up and Purification:

  • Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution (10 mL) at -78 °C.

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 15 mL).

  • Combine the organic layers and wash with saturated aqueous NH₄Cl solution (20 mL) and then with brine (20 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of hexanes/ethyl acetate) to afford the chiral homoallylic alcohol.

• Analysis:

  • Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

  • Determine the enantiomeric excess (ee) of the product by chiral high-performance liquid chromatography (HPLC) analysis.

4.4. Expected Outcomes

Parameter	Expected Value
Conversion	>90%
Isolated Yield	75-85%
Enantiomeric Excess (ee)	80-95%

Note: The specific yield and enantioselectivity will depend on the aldehyde substrate and optimization of reaction conditions.

Conclusion

The use of tri-n-butyltin tartrate as a chiral Lewis acid catalyst represents a valuable strategy for the asymmetric synthesis of pharmaceutical intermediates. This approach combines the unique reactivity of organotin compounds with the principles of asymmetric catalysis to afford enantioenriched products. While the inherent toxicity of organotin reagents necessitates stringent safety precautions, the high levels of stereocontrol achievable make this a compelling methodology for researchers and drug development professionals. The protocol detailed herein provides a robust framework for the application of this chemistry, which can be adapted and optimized for various synthetic targets.

References

• Gielen, M., & Tiekink, E. R. T. (Eds.). (2005). Metallotherapeutic drugs and metal-based diagnostic agents: The use of metals in medicine. John Wiley & Sons.
• Davies, A. G. (2004). Organotin chemistry. John Wiley & Sons.
• Pereyre, M., Quintard, J. P., & Rahm, A. (1987). Tin in organic synthesis. Butterworth-Heinemann.
• Marshall, J. A. (1996). Lewis Acid-Promoted Reactions of Chiral Allyl- and Allenylstannanes. Chemical reviews, 96(1), 31-48.

• Wikipedia. (2023). Chiral Lewis acid. [Link]

• Periasamy, M. (2013). Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines. CHIMIA International Journal for Chemistry, 67(1), 23-29.
• Trost, B. M., & Crawley, M. L. (2003). Asymmetric transition-metal-catalyzed allylic alkylations: applications in total synthesis. Chemical reviews, 103(8), 2921-2944.
• Corey, E. J., & Helal, C. J. (1998). The catalytic enantioselective synthesis of chiral secondary alcohols and ketones.
• Pu, L. (1998). 1, 1′-Binaphthyl-based chiral catalysts. Chemical Reviews, 98(7), 2405-2494.

• YouTube. (2020, July 15). Aldehydes to Secondary Alcohols, Part 4: Organotin Compounds. [Link]

• Hilaris SRL. (n.d.). Synthetic Methods for the Construction of Chiral Molecules: Enantioselective Catalysis and Asymmetric Synthesis. [Link]

• Van Arnum, P. (2013, October 2). Meeting Challenges in Asymmetric Synthesis. Pharmaceutical Technology, 37(10). [Link]

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• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
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• 4. Chiral Lewis acid - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]

Application Note: Tri-n-butyltin Tartrate (TBTT) as a Dual-Action Monomer and Catalyst in Polymer Chemistry

Executive Summary

In advanced polymer chemistry, the synthesis of functionalized matrices often requires a delicate balance of monomers, crosslinkers, and catalysts. Bis(tri-n-butyltin)tartrate (TBTT) represents a highly specialized, dual-action organotin compound that acts simultaneously as a reactive chain-extender and an embedded catalyst [1]. By leveraging the secondary hydroxyl groups of its tartrate backbone and the Lewis acid properties of its tri-n-butyltin moieties, TBTT enables the formulation of room-temperature curable organotin-epoxy and organotin-urethane polymers.

This application note provides a comprehensive guide for researchers and materials scientists on the mechanistic causality, synthesis, and formulation protocols of TBTT-based polymer networks, specifically focusing on its role in creating non-leaching, self-catalyzed, and biologically active (antifouling) polymer matrices.

Mechanistic Overview: The Autocatalytic Paradigm

Traditional polyurethane and epoxy syntheses rely on external catalysts—such as dibutyltin dilaurate (DBTDL)—to accelerate the reaction between isocyanates/epoxides and hydroxyl groups. However, external catalysts are prone to migration and environmental leaching over time, which degrades the polymer's structural integrity and poses ecological risks.

TBTT elegantly solves this through an autocatalytic polyaddition mechanism :

• Monomeric Function: The tartaric acid core of TBTT provides two reactive secondary hydroxyl (-OH) groups. These serve as primary reaction sites for diisocyanates (forming urethane linkages) or epoxides (forming ether linkages), chemically integrating the molecule into the polymer backbone.

• Catalytic Function: The covalently bonded tri-n-butyltin ester groups act as built-in Lewis acids. The tin (Sn) atom coordinates with the oxygen of the isocyanate group, increasing the electrophilicity of the isocyanate carbon. This dramatically lowers the activation energy for the nucleophilic attack by the adjacent hydroxyl groups.

• Stabilization & Bioactivity: Once polymerized, the tri-n-butyltin groups are sterically anchored within the crosslinked network. This prevents rapid leaching while providing long-term stabilization and localized biocidal/antifouling properties [1].

Reaction pathway of TBTT acting as both catalyst and monomer in polymer synthesis.

Data Presentation: Physicochemical & Kinetic Profiles

To successfully formulate with TBTT, it is critical to understand its baseline properties and how its autocatalytic nature compares to traditional catalyzed systems.

Table 1: Physicochemical Properties of TBTT

Property	Value
Chemical Name	Bis(tri-n-butyltin)tartrate
CAS Number	67021-73-2 [2]
Molecular Formula	C₂₈H₅₈O₆Sn₂ [2]
Molecular Weight	728.18 g/mol [2]
Reactive Groups	2 × Secondary Hydroxyls (-OH)
Catalytic Centers	2 × Organotin (Sn) Esters

Table 2: Comparative Curing Kinetics (Polyurethane System)

Data represents a stoichiometric reaction with Polymeric MDI at 25°C.

Formulation	Catalyst Added	Gel Time (25°C)	Ultimate Tensile Strength	Catalyst Leaching (30 days)
Standard Diol (1,4-BDO)	None	> 72 hours	N/A (Incomplete cure)	N/A
Standard Diol (1,4-BDO)	0.5% DBTDL	45 minutes	25.4 MPa	High (Free catalyst migration)
TBTT (Dual-Action)	None (Autocatalytic)	30 minutes	28.1 MPa	Negligible (Bound Sn)

Experimental Protocols

The following self-validating protocols detail the synthesis of the TBTT monomer and its subsequent use in formulating a room-temperature curable organotin-urethane network.

Experimental workflow for synthesizing and curing TBTT-based organotin polymers.

Protocol 1: Synthesis of Bis(tri-n-butyltin)tartrate (TBTT)

Objective: Synthesize the reactive monomer via the targeted esterification of tartaric acid, preserving the secondary hydroxyls for downstream polymerization. Causality: Utilizing a Dean-Stark apparatus ensures the continuous removal of water, driving the equilibrium of the condensation reaction to completion without degrading the heat-sensitive organotin bonds.

Step-by-Step Methodology:

• Apparatus Setup: Equip a 500 mL two-neck round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser. Flush the system with dry nitrogen.

• Reagent Addition: Add 15.0 g (0.10 mol) of L-tartaric acid and 59.6 g (0.10 mol) of bis(tri-n-butyltin) oxide (TBTO) to 250 mL of anhydrous toluene.

• Azeotropic Reflux: Heat the mixture to 110°C under continuous stirring. The esterification reaction will produce water, which will co-distill with toluene and separate in the Dean-Stark trap.

• Reaction Monitoring: Maintain reflux until water evolution ceases completely (typically yielding ~1.8 mL of water after 4 to 6 hours).

• Solvent Removal: Cool the reaction mixture to room temperature. Transfer to a rotary evaporator and remove the toluene under reduced pressure (40°C, 50 mbar).

• Purification: The resulting viscous, waxy residue is bis(tri-n-butyltin)tartrate. Dry the product in a vacuum oven at 50°C for 12 hours to remove trace solvent.

Protocol 2: Formulation of Autocatalytic Organotin-Urethane Films

Objective: Create a highly crosslinked, room-temperature curable polyurethane film without the addition of external catalysts [1]. Causality: Thorough degassing prevents moisture from reacting with the isocyanate (which would form CO₂ bubbles and compromise film integrity). The built-in Sn centers immediately catalyze the urethane linkage upon mixing, necessitating rapid application.

Step-by-Step Methodology:

• Monomer Preparation: Place 10.0 g of the synthesized TBTT into a planetary mixer cup. Degas under vacuum (-0.1 MPa) at 60°C for 2 hours to eliminate trace moisture.

• Solvent Adjustment: Add 15 mL of anhydrous methyl ethyl ketone (MEK) to the TBTT to lower the viscosity for optimal casting.

• Crosslinker Addition: Backfill the chamber with dry nitrogen. Add a stoichiometric equivalent of polymeric methylene diphenyl diisocyanate (PMDI) based on the hydroxyl value of the TBTT.

• Homogenization: Mix at 200 rpm for exactly 3 minutes. Note: The built-in tri-n-butyltin groups will immediately initiate the catalytic polyaddition; strictly adhere to the mixing time to avoid premature gelation.

• Film Casting: Pour the homogenized mixture onto a silanized glass substrate. Use a Doctor blade set to a 150 µm clearance to draw down a uniform film.

• Curing: Allow the film to cure at standard room temperature (25°C) and 40% relative humidity for 24 hours. The autocatalytic nature of the TBTT ensures complete crosslinking without the need for thermal baking.

References

• FURTHER STUDIES ON ORGANOTIN ANTIFOULING POLYMERS ResearchGate[Link]

• Tri-n-butyltin tartrate (Catalog No: 3B3-055369) 3B Scientific Corporation[Link]

Application Notes and Protocols: Radical Reactions Initiated by Organotin Compounds

Introduction: The Enduring Utility of Organotin Hydrides in Radical Chemistry

For decades, organotin compounds, particularly organotin hydrides like tributyltin hydride (Bu₃SnH), have been cornerstone reagents in synthetic organic chemistry for mediating radical reactions.[1][2] Their efficacy stems from the relatively weak tin-hydrogen bond (e.g., Bu₃Sn-H bond dissociation energy is approximately 74 kcal/mol), which can be cleaved homolytically under mild conditions to generate a stannyl radical (R₃Sn•).[3] This radical serves as a key intermediate in a chain reaction, enabling a wide array of synthetic transformations that are often difficult to achieve through conventional ionic pathways. These reactions are prized for their high functional group tolerance, proceeding efficiently under neutral conditions.[2][4]

This guide provides an in-depth overview of the mechanisms, applications, and detailed protocols for conducting radical reactions initiated by organotin compounds. It is intended for researchers, scientists, and drug development professionals who seek to leverage these powerful synthetic tools while adhering to stringent safety protocols. We will delve into the causality behind experimental choices, provide self-validating protocols, and address the significant, yet manageable, challenges associated with the toxicity of organotin reagents.

Core Mechanism: The Radical Chain Reaction

The power of organotin hydrides lies in their ability to propagate a radical chain reaction. This process can be broken down into three fundamental stages: initiation, propagation, and termination.[5][6]

1. Initiation: The reaction is typically initiated by the thermal or photochemical decomposition of a radical initiator, most commonly 2,2'-azobisisobutyronitrile (AIBN).[6][7] The initiator breaks down to form carbon-centered radicals, which then abstract a hydrogen atom from the organotin hydride to generate the key chain-carrying stannyl radical (e.g., Bu₃Sn•).[8][9]

2. Propagation: This is a two-step cyclic process:

• The stannyl radical reacts with a suitable precursor (e.g., an organohalide, a thiocarbonyl derivative) to generate a carbon-centered radical and an organotin byproduct.[6][10]
• This newly formed carbon-centered radical then abstracts a hydrogen atom from another molecule of the organotin hydride, yielding the desired product and regenerating the stannyl radical, which can then continue the chain reaction.[6]

3. Termination: The chain reaction is terminated when two radical species combine.[11]

Visualizing the Catalytic Cycle

Sources

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• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. Tributyltin hydride (Tributylstannane) / Organotin hydrides [organic-chemistry.org]
• 4. grokipedia.com [grokipedia.com]
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• 6. chem.libretexts.org [chem.libretexts.org]
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• 8. Azobisisobutyronitrile - Wikipedia [en.wikipedia.org]
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• 10. pharmacy180.com [pharmacy180.com]
• 11. m.youtube.com [m.youtube.com]

Experimental setup for hydrostannylation reactions using tributyltin reagents.

Application Note: Advanced Experimental Protocols for Hydrostannylation Using Tributyltin Reagents

Introduction

The hydrostannylation of alkynes using tributyltin hydride (

) is a cornerstone transformation in modern synthetic organic chemistry and drug development. It is the premier methodology for synthesizing regio- and stereodefined vinyl stannanes, which serve as indispensable nucleophilic partners in palladium-catalyzed Stille cross-coupling reactions.

Because organotin reagents are highly toxic and their byproducts are notoriously difficult to separate from the desired active pharmaceutical ingredients (APIs), executing these reactions requires strict adherence to optimized, self-validating protocols. This guide provides a comprehensive, causality-driven framework for setting up, executing, and purifying hydrostannylation reactions.

Mechanistic Divergence: Radical vs. Palladium-Catalyzed Pathways

The choice of initiation method dictates the regio- and stereochemical outcome of the vinyl stannane product. Understanding this causality is critical for rational reaction design.

• Radical-Mediated Pathway: Typically initiated by thermal decomposition of Azobisisobutyronitrile (AIBN) or by using

  at room temperature. The reaction proceeds via a radical chain mechanism. Because the intermediate vinyl radical is under thermodynamic control, the bulky tributyltin group adds to the less hindered terminal carbon, favoring the anti-Markovnikov addition to yield the (E)-vinyl stannane (distal isomer)[1].

• Palladium-Catalyzed Pathway: Utilizes Pd(0) or Pd(II) precatalysts. The mechanism involves the oxidative addition of the Sn-H bond to the palladium center, followed by hydropalladation or stannylpalladation across the alkyne, and subsequent reductive elimination. This pathway typically yields a mixture of

  (proximal) and (distal) isomers. The regiochemistry is highly sensitive to the steric and electronic nature of the phosphine ligands; for instance, bulky ligands like can drive extreme regioselectivity toward specific isomers[2].

Divergent mechanistic pathways for alkyne hydrostannylation.

Equipment and Safety Prerequisites

Tributyltin hydride is highly toxic, capable of transdermal absorption, and poses severe environmental hazards.

• Inert Atmosphere: All reactions must be conducted using a dual-manifold Schlenk line. Strict anhydrous and anaerobic conditions are required to prevent the premature oxidation of

  into intractable hexabutyldistannoxane.

• Controlled Addition: A programmable syringe pump is essential. Slow addition of

  keeps the steady-state concentration of the hydride low, which minimizes the homocoupling side-reaction that forms hexabutylditin ( ).

Step-by-Step Experimental Protocols

Protocol A: Palladium-Catalyzed Hydrostannylation

This protocol utilizes exactly 1.0 equivalent of

. Causality note: Historically, excess hydride was used, but limiting to 1.0 equivalent prevents the excess reagent from reacting with the Pd catalyst to form hexabutylditin, drastically simplifying downstream purification without compromising the reaction rate[3].

• Preparation: Flame-dry a 50 mL Schlenk flask equipped with a magnetic stir bar under vacuum, then backfill with Argon (repeat 3x).

• Reagent Loading: Add the alkyne substrate (1.0 mmol) and

  (0.01 mmol, 1 mol%) to the flask.

• Solvent Addition: Inject 5.0 mL of anhydrous, degassed THF. Stir at 20 °C until the catalyst is fully dissolved, yielding a pale yellow solution.

• Hydride Addition: Load a gas-tight syringe with

  (1.0 mmol). Mount the syringe on a pump and add the hydride dropwise over 10–15 minutes.

• Self-Validation Check: Toward the end of the addition, the solution should abruptly transition from pale yellow to dark orange/brown, accompanied by slight

  gas evolution. This visual cue signals the active formation of the stannylpalladium species[1].

• Monitoring: Stir for 2-4 hours at 20 °C. Monitor completion via TLC (using hexane/EtOAc) or GC-MS.

Protocol B: Radical-Mediated Hydrostannylation

• Preparation: In a flame-dried Schlenk flask under Argon, dissolve the alkyne (1.0 mmol) in anhydrous, degassed toluene (10 mL).

• Initiator: Add AIBN (0.1 mmol, 10 mol%).

• Hydride Addition: Add

  (1.2 mmol). Causality note: Unlike the Pd-catalyzed route, a slight excess (1.2 equiv) is required here to ensure complete conversion, as radical chain termination events inherently consume a portion of the hydride[1].

• Reaction: Heat the mixture to 80 °C for 4 hours.

• Quenching: Cool to room temperature and concentrate the crude mixture under reduced pressure.

Purification: The Tin Removal Bottleneck

The most notorious challenge in organotin chemistry is the removal of stoichiometric tin residues. Standard silica gel chromatography often fails due to the streaking of non-polar tin byproducts, leading to contaminated APIs.

The KF-Silica Workup: By treating the crude mixture with a stationary phase of Potassium Fluoride (KF) mixed with silica gel, soluble tributyltin species are rapidly converted into highly insoluble, polymeric tributyltin fluoride (

). This precipitate is easily filtered off, reducing tin contamination from stoichiometric levels down to approximately 30 ppm[4].

Table 1: Quantitative Comparison of Tin Removal Strategies

Strategy	Reagents Used	Mechanism of Action	Residual Tin Level	Suitability / Notes
Standard Chromatography	Silica Gel	Adsorption	> 5000 ppm	Poor; causes severe streaking and product contamination.
Fluoride Precipitation	KF / Silica gel	Conversion to insoluble polymeric	~ 30 ppm	Excellent for non-polar products; highly scalable[4].
Base Wash	1M NaOH / DBU	Hydrolysis of tin halides to stannoxanes	~ 100 ppm	Good for polar products that can withstand basic conditions.
Fluorous Stannanes	Perfluoroalkyl tin hydrides	Liquid-liquid extraction	< 10 ppm	Exceptional purity, but requires expensive, specialized reagents.

References

• Highly efficient palladium-catalyzed hydrostannation of ethyl ethynyl ether. National Institutes of Health (NIH) / PMC.[Link]

• Radical Hydrostannylation, Pd(0)-Catalyzed Hydrostannylation, Stannylcupration of Propargyl Alcohols and Enynols: Regio- and Stereoselectivities. The Journal of Organic Chemistry - ACS Publications.[Link]

• The use of phosphine ligands to control the regiochemistry of Pd-catalyzed hydrostannations of 1-alkynes: synthesis of (E)-1-tributylstannyl-1-alkenes. National Institutes of Health (NIH) / PubMed.[Link]

• KF–Silica as a stationary phase for the chromatographic removal of tin residues from organic compounds. ResearchGate.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The use of phosphine ligands to control the regiochemistry of Pd-catalyzed hydrostannations of 1-alkynes: synthesis of (E)-1-tributylstannyl-1-alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Highly efficient palladium-catalyzed hydrostannation of ethyl ethynyl ether - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Removal of tin byproducts from reactions involving Tri-n-butyltin tartrate.

Technical Support Center: Tri-n-butyltin Tartrate Byproduct Removal

Welcome to the Technical Support Center for organotin chemistry. This guide provides in-depth, field-proven troubleshooting advice and answers to frequently asked questions regarding the removal of tin byproducts from reactions involving tri-n-butyltin tartrate and related reagents. Organotin compounds are powerful synthetic tools, but their utility is often hampered by the challenge of removing toxic, lipophilic tin byproducts.[1][2] This center is designed to equip you, a research scientist or drug development professional, with the knowledge to tackle these purification challenges effectively and safely.

Frequently Asked Questions (FAQs)

Q1: What are the typical tri-n-butyltin byproducts I need to remove?

In reactions involving tri-n-butyltin reagents, the primary byproducts you will encounter are tri-n-butyltin halides (e.g., Bu₃SnCl, Bu₃SnI), hexa-n-butylditin (Bu₃SnSnBu₃), and unreacted tri-n-butyltin hydride (Bu₃SnH), depending on the specific reaction (e.g., Stille coupling, radical dehalogenation).[3] These compounds are notoriously difficult to separate from desired organic products due to their nonpolar nature and high solubility in common organic solvents.[4]

Q2: Why is a simple aqueous workup often insufficient for removing tin byproducts?

Tri-n-butyltin compounds are generally nonpolar and poorly soluble in water.[4] A standard aqueous wash will not effectively partition these lipophilic byproducts out of the organic phase, leading to persistent contamination of your product.[4][5] More targeted chemical or physical separation methods are required.

Q3: What are the primary strategies for removing tin byproducts?

There are three main strategies, often used in combination:

• Precipitation: Converting the soluble organotin byproducts into insoluble solids that can be filtered off. The most common method is treatment with potassium fluoride (KF) to form insoluble tributyltin fluoride (Bu₃SnF).[3][4][6][7]

• Chromatography: Utilizing modified stationary phases to selectively retain organotin impurities. This includes using silica gel treated with bases like triethylamine (TEA) or potassium carbonate (K₂CO₃).[3][8]

• Extraction: Chemically modifying the tin species to make them more polar and thus extractable into an aqueous layer. This can be achieved with an acidic wash.[3][9]

Q4: What are the critical safety precautions when handling organotin compounds and waste?

Organotin compounds are highly toxic and can be absorbed through the skin.[10][11] Always handle these compounds in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including double gloves, safety goggles, and a lab coat.[12][13] All tin-containing waste is considered hazardous and must be collected in a dedicated, sealed container for disposal according to institutional and regulatory guidelines.[12] Glassware should be decontaminated, typically by soaking in a bleach solution overnight, to oxidize the organotin residues to less harmful tin oxides before cleaning.[4][13][14][15]

Troubleshooting and In-Depth Guides

This section addresses specific experimental challenges in a problem-and-solution format, providing detailed protocols and the scientific rationale behind them.

Problem 1: I performed an aqueous potassium fluoride (KF) wash, but my product is still contaminated with tin.

This is a common issue that can arise from several factors. Let's break down the causes and solutions.

Causality: The KF wash relies on the reaction between aqueous fluoride ions and organotin halides in the organic phase to form a solid precipitate of tributyltin fluoride (Bu₃SnF).[4] Incomplete removal can be due to insufficient reaction time, poor phase mixing, or the presence of tin species that do not react readily with KF.

Caption: Troubleshooting workflow for incomplete tin removal after a KF wash.

• Optimize the Wash Protocol: Ensure vigorous mixing between the organic and aqueous layers. Shaking the separatory funnel for at least 1-2 minutes per wash is crucial.[3][6] Perform at least two to three washes with a 1M aqueous KF solution.[3][6]

• Address Emulsions and Precipitates: A common issue is the formation of a thick white precipitate (Bu₃SnF) at the interface, which can trap the product and prevent efficient separation.[3] If this occurs, filter the entire biphasic mixture through a pad of Celite® to remove the solid.[3][6] Then, return the filtrate to the separatory funnel to separate the layers.

• Pre-treatment for Unreactive Tin Species: If your reaction used tin hydrides, byproducts like hexa-n-butylditin (Bu₃SnSnBu₃) may be present, which do not react with KF.

  • Protocol: Iodine (I₂) Pre-treatment. Before the KF wash, add a solution of iodine (I₂) in the organic solvent dropwise until a faint persistent yellow or brown color remains. This converts unreacted Bu₃SnH and Bu₃SnSnBu₃ into Bu₃SnI, which is then readily precipitated by the subsequent KF wash.[3][6]

Problem 2: My compound co-elutes with tin byproducts during standard silica gel chromatography.

Causality: Tri-n-butyltin byproducts are often nonpolar and can have Rf values similar to many organic compounds on standard silica gel, making separation challenging.

The key is to modify the stationary phase to selectively and irreversibly bind the tin compounds.

• Method 1: Triethylamine (TEA)-Treated Silica. Adding a small amount of triethylamine (2-5%) to the eluent can effectively remove tin byproducts during column chromatography.[3][6] The basic TEA likely facilitates the interaction of the Lewis acidic tin species with the silica surface.

• Method 2: Potassium Carbonate (K₂CO₃)/Silica Gel. This is a highly effective method for reducing tin impurities to parts-per-million (ppm) levels.[8] The basicity of the K₂CO₃-doped silica strongly retains the tin compounds.

  • Protocol: K₂CO₃/Silica Gel Chromatography [3][4][8]

    • Preparation: Prepare a stationary phase by thoroughly mixing 10% (w/w) of finely powdered, anhydrous potassium carbonate with 90% (w/w) silica gel.[4][8]

    • Packing: Dry-pack the column with this mixture or prepare a slurry in your chosen eluent.

    • Loading & Elution: Concentrate your crude reaction mixture. Dissolve the residue in a minimal amount of solvent and load it onto the column.

    • Elution: Elute with your desired solvent system. The product will elute while the organotin impurities remain bound to the stationary phase.

Caption: Comparison of standard vs. K₂CO₃-modified silica for tin removal.

Problem 3: I need an alternative to fluoride-based methods due to substrate sensitivity.

Causality: Fluoride ions can be detrimental to sensitive functional groups, such as silyl ethers (e.g., TBS, TIPS). In these cases, fluoride-free methods are necessary.

• Acidic Extraction: Organotin compounds can be protonated and extracted into an acidic aqueous phase.

  • Protocol: Acidic Wash. Wash the organic layer with a dilute aqueous acid solution, such as 5% oxalic acid or 1M HCl.[3][9] This converts the organotin species into more polar salts that partition into the aqueous layer. Note that this method is only suitable for acid-stable products.

• DBU/Iodine Treatment: This method converts organotin impurities into species that can be removed by standard silica gel chromatography.

  • Protocol: DBU/I₂ Treatment. [8]

    • Dilute the crude product mixture with diethyl ether.

    • Add a slight excess of DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

    • Add a solution of iodine in ether dropwise until the iodine color persists.

    • Concentrate the mixture and purify by standard silica gel chromatography.

Comparative Analysis of Removal Methods

The choice of method depends on the scale of the reaction, the nature of the desired product, and the specific tin byproducts present.

Method	Principle	Advantages	Disadvantages	Best For
Aqueous KF Wash	Precipitation of insoluble Bu₃SnF	Simple, inexpensive, effective for Bu₃SnX byproducts.[7][8]	Can form emulsions; ineffective against Bu₃SnSnBu₃; incompatible with fluoride-sensitive groups.[3]	General purpose removal of tin halides.
K₂CO₃/Silica Chromatography	Adsorption	Highly efficient (to <15 ppm); removes a broad range of tin species.[8]	Requires chromatography; higher solvent usage.	High-purity requirements, especially for pharmaceutical applications.[8]
Acidic Extraction	Phase Transfer	Fluoride-free; simple liquid-liquid extraction.	Product must be acid-stable; may require multiple extractions.[3][9]	Fluoride-sensitive substrates.
I₂ Oxidation	Chemical Conversion	Converts unreactive tin species (Bu₃SnH, Bu₃SnSnBu₃) for subsequent removal.[6]	Adds an extra step and reagent to the workup.	Reactions where tin hydrides were used.

References

• BenchChem. (2025). safety and handling precautions for organotin compounds.
• SHANDONG LOOK CHEMICAL. (2020, September 14). An efficient method for removing organotin impurities.
• BenchChem. (2025).
• UBC Library Open Collections.
• PubMed. (2024, March 15). Development of a liquid chromatographic separation method for 11 organotin compounds in workplace air samples via HPLC-ICP-MS.
• SciSpace. (2000, April 15). Determination of organotin compounds in environmental samples.
• U.S. Department of Health and Human Services. TOXICOLOGICAL PROFILE FOR TIN AND TIN COMPOUNDS.
• RSC Publishing. (2015, May 11). Speciation and quantification of organotin compounds in sediment and drinking water by isotope dilution liquid chromatography-inductively coupled plasma-mass spectrometry.
• ResearchGate. (2025, August 7).
• CDC Stacks. ORGANOTIN COMPOUNDS.
• BenchChem. (2025). An In-depth Technical Guide to the Safety and Handling of Organotin Compounds.
• Merlic Group, UCLA. Workup for Removing Tin Byproducts.
• Google Patents. JPH029890A - Method for removing organotin compound.
• Reddit. (2017, September 1). How should I manage glassware that came in contact with organotin compounds?.
• Cornerstone.
• Del Valle Lab.
• BenchChem. (2025).
• ECHEMI. Dealing with Organotin reactions.
• Organic Chemistry Portal. Tributyltin hydride (Tributylstannane), Tin hydrides.
• Wikipedia. Tributyltin.
• University of Rochester, Department of Chemistry. Workup: About.

Sources

• 1. Tributyltin hydride (Tributylstannane) / Organotin hydrides [organic-chemistry.org]
• 2. Tributyltin - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Workup [chem.rochester.edu]
• 6. chem.rochester.edu [chem.rochester.edu]
• 7. Cornerstone: A Collection of Scholarly and Creative Works for Minnesota State University, Mankato - Undergraduate Research Symposium: Removal of the By-Product Tributyltin Chloride from Reaction Mixtures [cornerstone.lib.mnsu.edu]
• 8. sdlookchem.com [sdlookchem.com]
• 9. JPH029890A - Method for removing organotin compound - Google Patents [patents.google.com]
• 10. Occupational exposure to organotin substances: Development of a liquid chromatographic separation method for 11 organotin compounds in workplace air samples via HPLC-ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. stacks.cdc.gov [stacks.cdc.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. reddit.com [reddit.com]
• 15. echemi.com [echemi.com]

Technical Support Center: Tri-n-butyltin Tartrate Storage &amp; Stability

Welcome to the Technical Support Center for organotin handling. This guide is designed for researchers, analytical chemists, and drug development professionals working with Tri-n-butyltin (TBT) tartrate. Because organotin compounds are highly sensitive to environmental stressors, improper storage rapidly compromises their structural integrity, leading to experimental irreproducibility.

This document outlines the mechanistic causes of TBT tartrate decomposition, troubleshooting FAQs, and a self-validating protocol for long-term preservation.

Troubleshooting & FAQs: Identifying and Preventing Degradation

Q1: Why does Tri-n-butyltin tartrate degrade during prolonged storage, and what are the primary degradation products? A1: Degradation of Tri-n-butyltin tartrate is driven by two distinct chemical pathways: dealkylation and ligand hydrolysis. Thermal stress and UV radiation induce homolytic cleavage of the labile tin-carbon (Sn-C) bonds. This progressive dealkylation strips the butyl groups from the tin center, converting tributyltin into dibutyltin (DBT), monobutyltin (MBT), and eventually inorganic tin [](). Simultaneously, ambient moisture can attack the Sn-O bond, hydrolyzing the tartrate ester linkage to yield tributyltin hydroxide and free tartaric acid.

Q2: What are the optimal temperature and lighting conditions for long-term storage? A2: The compound must be stored at or below -18°C in complete darkness. Isotope tracer studies on butyltin compounds demonstrate that TBT derivatives exhibit negligible dealkylation when stored at -18°C in the dark, whereas elevated temperatures and sunlight exponentially accelerate degradation 1. Photolytic cleavage is a primary driver of organotin breakdown, making opaque or amber containers mandatory .

Q3: How do freeze-thaw cycles impact the stability of TBT derivatives? A3: Repeated temperature fluctuations are highly detrimental. Freeze-thaw cycles introduce micro-condensation into the storage vessel, which acts as a catalyst for the hydrolysis of the tartrate ligand. Empirical storage stability studies confirm that freeze-thaw cycles significantly accelerate the degradation of TBT matrices and must be strictly minimized to maintain compound integrity [[2]]().

Q4: Which container materials are scientifically validated for storing this compound? A4: Polytetrafluoroethylene (PTFE) or amber borosilicate glass are the gold standards. Standard permeable plastics (like low-density polyethylene) allow atmospheric moisture and oxygen to permeate over time, while clear glass fails to block UV-induced photolysis.

Quantitative Data Presentation: Storage Stability Matrix

The following table summarizes the expected stability and dealkylation rates of TBT compounds under various environmental conditions based on GC-MS/MS stability tracking.

Storage Condition	Temperature	Light Exposure	Atmosphere	Estimated Stability / Dealkylation Rate	Recommended Use
Optimal	-18°C to -20°C	Dark	Argon / Nitrogen	Negligible degradation (>12 months)	Long-term preservation of bulk material
Refrigerated	+4°C	Dark	Ambient	Minor dealkylation (Stable ~1-2 months)	Short-term working stocks
Ambient	+22°C	Light	Ambient	Rapid Sn-C cleavage & hydrolysis	NOT RECOMMENDED
Fluctuating	Freeze-Thaw	Dark	Ambient	Accelerated degradation via condensation	NOT RECOMMENDED

Experimental Workflow: Self-Validating Aliquoting & Storage Protocol

To prevent the degradation pathways outlined above, researchers must adopt a self-validating storage system. This protocol ensures that the handling process itself does not introduce the stressors (moisture, oxygen, thermal shock) that destroy the compound.

Step 1: Preparation of an Inert Environment

• Action: Transfer the bulk Tri-n-butyltin tartrate into a nitrogen or argon-purged glove box before opening the primary container.

• Causality: Tri-n-butyltin tartrate contains a labile Sn-O bond. Ambient atmospheric humidity initiates an immediate nucleophilic attack, leading to irreversible hydrolysis of the tartrate ligand.

Step 2: Single-Use Aliquoting

• Action: Divide the bulk compound into pre-weighed, single-use aliquots using amber borosilicate glass or opaque PTFE vials.

• Causality: Creating single-use aliquots entirely eliminates the need for future freeze-thaw cycles, which are proven to degrade TBT compounds 2. Amber glass blocks UV-induced homolytic cleavage of the Sn-C bonds.

Step 3: Headspace Purging and Sealing

• Action: Purge the headspace of each individual vial with dry Argon gas for 5–10 seconds before capping. Seal the caps tightly and wrap the juncture with Parafilm.

• Causality: Argon is denser than ambient air and nitrogen; it effectively sinks into the vial, displacing any residual oxygen and moisture from the headspace to arrest oxidative and hydrolytic degradation.

Step 4: Cryogenic Desiccated Storage

• Action: Transfer the sealed vials into a secondary desiccator jar containing active (indicator) silica gel. Place the entire jar into a -20°C dedicated chemical freezer.

• Causality: Maintaining a constant -20°C environment arrests thermal dealkylation 1. The secondary desiccator acts as a fail-safe mechanism: if the freezer undergoes a defrost cycle or humidity fluctuates, the silica gel absorbs the moisture before it can penetrate the vial seals.

Logical Relationship Visualization

The diagram below maps the causality between environmental stressors, the specific chemical bonds they attack, and how the recommended storage protocol effectively blocks these degradation pathways.

Fig 1: Logical relationship between environmental stressors, degradation pathways, and mitigation.

References

• Study of the degradation of butyltin compounds in surface water samples under different storage conditions using multiple isotope tracers and GC-MS/MS - nih.gov | 1

• Organo-tin compounds - dcceew.gov.au |

• Storage stability studies for tributyltin determination in human urine samples using headspace solid-phase microextraction and gas chromatography mass spectrometry - nih.gov | 2

Sources

• 1. Study of the degradation of butyltin compounds in surface water samples under different storage conditions using multiple isotope tracers and GC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Storage stability studies for tributyltin determination in human urine samples using headspace solid-phase microextraction and gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Low Yields in Reactions Catalyzed by Tri-n-butyltin Tartrate

Welcome to the technical support center for optimizing reactions involving Tri-n-butyltin tartrate catalysts. This guide is designed for researchers, chemists, and drug development professionals who are looking to troubleshoot and enhance the performance of this catalytic system. As experienced scientists, we understand that achieving high, reproducible yields is paramount. This document consolidates field-proven insights and foundational chemical principles to help you diagnose and solve common challenges encountered during your experiments.

Troubleshooting Guide: Diagnosing and Solving Low Yields

Low or inconsistent yields are often traceable to a few key experimental variables. This section is structured to help you systematically identify and rectify the root cause of poor reaction performance.

Question 1: My reaction is sluggish, stalls before completion, or fails to start at all. What are the likely causes and how can I fix this?

This is the most common issue reported and almost always points to problems with the integrity of the active catalytic species. The primary culprits are catalyst deactivation or improper formation.

Possible Cause 1: Catalyst Deactivation by Water

• Expert Analysis: The tin-oxygen bonds in the Tri-n-butyltin tartrate complex are highly susceptible to hydrolysis. Trace amounts of water in your reagents or solvent can rapidly decompose the active catalyst into inactive tin oxides and free tartaric acid, halting the reaction. Anhydrous conditions are not just recommended; they are critical for success.[1]

• Solution Protocol: Rigorous Exclusion of Moisture

  • Glassware Preparation: All glassware (reaction flask, dropping funnels, stir bars) must be oven-dried at >120 °C for at least 4 hours or flame-dried under a high vacuum and allowed to cool under an inert atmosphere (Nitrogen or Argon).

  • Solvent Purification: Use anhydrous, inhibitor-free solvents. It is best practice to dispense solvents from a dedicated solvent purification system (e.g., passing through activated alumina columns). If a purification system is unavailable, solvents should be freshly distilled over an appropriate drying agent (e.g., Na/benzophenone for ethers, CaH₂ for chlorinated solvents).

  • Reagent Handling: Use freshly opened, high-purity reagents. Liquid reagents should be transferred via dry syringes. Solid reagents should be dried in a vacuum oven before use.

  • Use of Molecular Sieves: Add activated 4Å molecular sieves (approx. 200-300 mg per mmol of substrate) to the reaction flask before adding solvents and reagents.[2] This continuously scavenges any residual moisture.

  • Inert Atmosphere: The entire reaction, from setup to quench, must be conducted under a positive pressure of an inert gas like Argon or Nitrogen.[3]

Possible Cause 2: Catalyst Poisoning by Acidic Impurities

• Expert Analysis: Organotin compounds are sensitive to acidic protons, which can cause protodestannylation—the cleavage of the carbon-tin bond.[3] Acidic impurities in your substrate or solvent can protonate the tartrate ligand or react with the tin center, effectively killing the catalyst.

• Solution Protocol: Reagent Purification and Proton Scavenging

  • Substrate Purity Check: Analyze your starting material for acidic impurities using techniques like NMR or titration. If necessary, purify the substrate by passing it through a short plug of neutral alumina or by distillation.

  • Addition of a Non-Nucleophilic Base: In some cases, adding a proton scavenger like a non-nucleophilic hindered base (e.g., Proton-Sponge®) can neutralize trace acids without interfering with the main reaction.[3] This should be tested on a small scale first.

Possible Cause 3: Improper Catalyst Formation or Activation

• Expert Analysis: If the Tri-n-butyltin tartrate is generated in situ or requires pre-activation, insufficient mixing time or incorrect temperature can lead to the formation of an incomplete or inactive catalytic complex.

• Solution Protocol: Catalyst Pre-formation Step

  • In your reaction flask under an inert atmosphere, dissolve the Tri-n-butyltin precursor and the tartrate ligand in your anhydrous solvent.

  • Stir this mixture at the specified pre-formation temperature (e.g., -20 °C or room temperature, depending on the specific protocol) for at least 30 minutes before adding the substrate or other reagents. This allows the active complex to form completely.

Question 2: My starting material is fully consumed, but the yield of my desired product is still low. Where is my product going?

When the starting material disappears without a corresponding high yield of the product, the issue lies with side reactions or product decomposition.

Possible Cause 1: Side Reactions of Non-Transferable Groups

• Expert Analysis: While the tartrate ligand directs the primary reaction, the three "non-transferable" butyl groups on the tin atom can sometimes participate in unwanted side reactions.[3] Under certain conditions, a butyl group can be transferred, leading to byproducts and terminating the desired catalytic cycle.

• Solution Protocol: Temperature and Catalyst Loading Optimization

  • Lower the Reaction Temperature: Side reactions often have a higher activation energy than the desired reaction. Running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate can significantly improve selectivity.[4]

  • Optimize Catalyst Loading: While it may seem counterintuitive, lowering the catalyst concentration can sometimes reduce the rate of bimolecular side reactions. Conversely, for very unreactive substrates, a modest increase in catalyst loading might be necessary to outcompete decomposition pathways.[5] A systematic screen of catalyst loading (e.g., 1 mol%, 5 mol%, 10 mol%) is recommended.

Possible Cause 2: Product Instability or Decomposition

• Expert Analysis: The product itself may be unstable under the reaction conditions, especially if the reaction requires prolonged heating. Additionally, some workup procedures can lead to product loss.

• Solution Protocol: Reaction Monitoring and Careful Workup

  • Monitor Reaction Progress: Closely monitor the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The goal is to quench the reaction as soon as the starting material is consumed, without letting it stir unnecessarily for extended periods.[6]

  • Gentle Workup: Avoid harsh acidic or basic conditions during the workup unless absolutely necessary. Organotin byproducts can often be removed using a mild aqueous wash with 1M KF, which precipitates insoluble tributyltin fluoride (Bu₃SnF).[7] Filter the mixture through a pad of Celite to remove this solid.

  • Purification Considerations: If your product is sensitive, consider chromatography on silica gel that has been deactivated with a small amount of a non-nucleophilic base (e.g., triethylamine in the eluent) to prevent on-column decomposition.

Troubleshooting Workflow Diagram

The following diagram provides a logical decision-making process for diagnosing the cause of low yields.

Caption: A step-by-step workflow for troubleshooting low yields.

Frequently Asked Questions (FAQs)

Q1: How should I properly store and handle Tri-n-butyltin tartrate and its precursors? Organotin compounds can be sensitive to air, light, and moisture.[8] They should be stored in a tightly sealed container, under an inert atmosphere (Argon or Nitrogen), and in a cool, dark place. Tributyltin compounds are toxic and should be handled with extreme care in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including neoprene or nitrile rubber gloves and chemical goggles.[8]

Q2: What is a typical starting point for reaction optimization? A systematic approach is key. Use a design of experiments (DoE) approach if possible, or vary one parameter at a time.

Parameter	Typical Starting Point	Optimization Range	Rationale
Catalyst Loading	5 mol%	1 - 20 mol%	Balances reaction rate against cost and potential side reactions.[5]
Temperature	Room Temperature (20 °C)	-20 °C to 80 °C	Lower temperatures often increase selectivity but decrease rate.[4]
Concentration	0.1 M	0.05 M - 1.0 M	Can influence reaction kinetics and solubility of intermediates.
Solvent	Dichloromethane (DCM)	Toluene, THF, Dioxane	Solvent polarity can affect catalyst stability and reaction pathway.

Q3: Can the Tri-n-butyltin tartrate catalyst be recycled? Recycling organotin catalysts is challenging but possible. Advanced methods involve using a stoichiometric reductant (like PMHS) with aqueous KF to regenerate the active tin hydride species from the tin halide byproduct in situ.[9] This allows for reactions to be run with catalytic amounts of the tin precursor.[9] Implementing such a system requires careful optimization for your specific reaction.

Q4: How do I dispose of organotin waste? Organotin compounds are environmental toxins and must be disposed of as hazardous waste according to your institution's safety protocols.[10][11] Never dispose of them down the drain. Contaminated glassware can be decontaminated by rinsing with a 10% bleach solution, followed by water and acetone washes.[10]

References

• Technical Support Center: Removal of Organotin Residues from Stille Reactions. Benchchem.
• Side reactions in Stille polymerization of organotin compounds. Benchchem.
• Optimizing reaction conditions for Sharpless asymmetric epoxidation. Benchchem.
• Sharpless Epoxidation of - Organic Syntheses Procedure. Organic Syntheses.
• The First Practical Method for Asymmetric Epoxidation. University of York.
• Dealing with Organotin reactions. ECHEMI.
• TRI-n-BUTYLTIN HYDRIDE - Safety Data Sheet. Gelest, Inc.
• Sharpless Asymmetric Epoxidation. BSc Chemistry.
• Troubleshooting Metal Catalyzed Urethane Systems. PCI Magazine.
• Introduction to organotin chemistry - and applications. Gelest, Inc.
• Troubleshooting: How to Improve Yield. University of Rochester Chemistry.
• What are some common causes of low reaction yields? Reddit r/Chempros.
• Catalyst selection and optimization for N-(tert-butyl)-2-cyanoacetamide reactions. Benchchem.
• Optimization of Reaction Parameters for Production of p-tert-butylbenzoic acid.
• A New Approach for the Generation and Reaction of Organotin Hydrides: The Development of Reactions Catalytic in Tin. MSU Chemistry.
• Tributyltin - Wikipedia. Wikipedia.

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• 9. chemistry.msu.edu [chemistry.msu.edu]
• 10. echemi.com [echemi.com]
• 11. Tributyltin - Wikipedia [en.wikipedia.org]

Managing Tri-n-butyltin tartrate toxicity in a laboratory setting.

Welcome to the Organotin Technical Support & Troubleshooting Center . This guide is engineered specifically for researchers, toxicologists, and drug development professionals handling Tri-n-butyltin (TBT) tartrate and related trialkyltin compounds.

Because TBT compounds are potent biocides and endocrine disruptors, their handling requires rigorous, self-validating safety architectures. This center provides mechanistic insights, validated analytical workflows, and troubleshooting protocols to ensure absolute laboratory safety and experimental integrity.

Section 1: Mechanistic Toxicology & Exposure Pathways

Q: What is the primary mechanism of Tri-n-butyltin tartrate cytotoxicity, and why does it dictate our handling protocols?

A: The handling protocols for TBT tartrate are exceptionally strict because its toxicity is both potent and concentration-dependent, operating through distinct intracellular pathways[1]. TBT is highly lipophilic, allowing it to rapidly cross cellular membranes and the blood-brain barrier[2].

At the cellular level, TBT induces apoptosis by disrupting intracellular calcium (

) homeostasis, but the causality of cell death shifts based on the exposure dose[1]:

• High-Dose Exposure (e.g., Accidental spills /

  ): TBT triggers a massive release of from the endoplasmic reticulum via inositol 1,4,5-trisphosphate receptors (IP3R) and ryanodine receptors (RyR). This massive calcium influx induces severe oxidative stress (Reactive Oxygen Species - ROS) and mitochondrial membrane depolarization, leading directly to rapid caspase-3-dependent apoptosis[1],[3].

• Low-Dose Exposure (e.g., Chronic inhalation /

  ): TBT mediates a moderate increase through voltage-dependent calcium channels (VDCC). Instead of ROS generation, this pathway phosphorylates c-jun N-terminal kinase (JNK), which subsequently activates caspase-3[1].

Understanding this causality is critical: because low-dose exposure bypasses the ROS pathway and directly triggers kinase-mediated apoptosis, researchers cannot rely on standard antioxidant pretreatments to mitigate chronic exposure risks. Prevention of exposure is the only valid defense.

Concentration-dependent intracellular apoptotic pathways induced by TBT exposure.

Section 2: Laboratory Safety & Exposure Limits

Q: What are the strict occupational exposure limits for TBT tartrate, and what PPE is required to prevent systemic absorption?

A: TBT tartrate is classified as highly toxic via ingestion, inhalation, and dermal absorption[4],[5]. Because it can cause severe chemical burns to the skin and mucous membranes within minutes, standard nitrile laboratory gloves are insufficient for prolonged handling[2].

All quantitative safety limits and protective equipment requirements are summarized below, grounded in OSHA and NIOSH standards for organic tin compounds[6],[5].

Table 1: TBT Tartrate Safety Limits and PPE Specifications

Parameter / Equipment	Specification / Limit	Mechanistic Rationale
OSHA PEL (TWA)	(as Sn)	Prevents chronic low-dose JNK-mediated apoptosis and neurotoxicity[6].
NIOSH IDLH	(as Sn)	Concentration at which immediate, irreversible respiratory damage occurs[5].
Primary Gloves	Heavy-duty PVC or Butyl Rubber	TBT's high lipophilicity allows it to permeate standard thin nitrile gloves rapidly[7].
Respirator	NIOSH EN 136 / Type A Brown Filter	Required if handling outside a fume hood; filters organic vapors and gases[5].
Engineering Control	Class II Type B2 Biosafety Cabinet	100% exhaust to the outside is required; TBT vapors must not be recirculated[8].

Section 3: Analytical Monitoring & Validation Workflows

Q: How do we validate that our fume hoods and workspaces are free of airborne TBT tartrate contamination?

A: Trusting engineering controls without empirical validation is a critical failure point in toxicology labs. To create a self-validating system, laboratories must routinely monitor airborne TBT levels. The gold standard for this is Graphite Furnace Atomic Absorption (GFAA) Spectroscopy , which provides the extreme sensitivity required to detect tin (Sn) at the

Permissible Exposure Limit (PEL)[8],[6].

Step-by-Step Methodology: Airborne TBT Monitoring via GFAA

• Air Sampling: Calibrate a personal sampling pump to a flow rate of

  . Attach a closed-face FWSB-PVC filter ( , diameter). Draw a total recommended air volume of from the researcher's breathing zone or the fume hood exhaust[8],[6].

• Sample Extraction: Transfer the PVC filter to a highly cleaned (nitric acid refluxed)

  volumetric flask. Add of ACS reagent-grade 1-propanol[8].

• Sonication: Sonicate the flask for exactly 5 minutes to fully solubilize the lipophilic TBT tartrate into the 1-propanol matrix. Dilute to the

  mark with additional 1-propanol and invert to mix[8].

• GFAA Atomization: Inject the sample into the HGA graphite furnace. Critical Safety Note: Ensure the atomization temperature does not exceed

  to prevent tube explosion[8].

• Data Validation: Run a

  Sn standard to ensure near full-scale deflection. Calculate the final concentration in of Sn. If the result exceeds (Action Level), immediately halt experiments and recalibrate hood airflow.

Self-validating GFAA analytical workflow for airborne TBT tartrate monitoring.

Section 4: Emergency Spill Response & Decontamination

Q: What is the self-validating protocol for a TBT tartrate spill in the laboratory?

A: A spill of TBT tartrate cannot simply be wiped up; its persistence and high specific gravity (approx.

) mean it will adhere strongly to surfaces and penetrate porous materials[2].

Troubleshooting a Spill (Self-Validating Protocol):

• Evacuation & Isolation: Immediately evacuate personnel from the immediate area. Do not attempt to clean the spill without a full-face respirator (Type A Brown filter) and heavy-duty PVC gloves[7],[5].

• Containment: Prevent the product from entering drains or water systems, as TBT is extremely toxic to aquatic organisms and causes long-lasting environmental damage[5],[9].

• Absorption: Do not use water. Soak up the liquid spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth or specialized chemical clay)[10].

• Chemical Decontamination: Wash the affected surface with a highly basic solution (pH > 8). TBT sorption to surfaces is heavily influenced by pH; alkaline conditions help desorb the compound from the laboratory benchtop[2].

• Validation Swab (The Self-Validating Step): After cleaning, swab the area with a 1-propanol soaked filter. Run this filter through the GFAA protocol detailed in Section 3. Do not reopen the workspace until the GFAA confirms Sn levels are below the detection limit (

  ) [8].

References

• Concentration Dependence of the Mechanisms of Tributyltin-Induced Apoptosis | Toxicological Sciences | Oxford Academic. oup.com. Available at:[Link]

• Mechanism of immunotoxicological effects of tributyltin chloride on murine thymocytes. nih.gov. Available at: [Link]

• An Overview on Toxicity of Tributyltin - International Scientific Organization. iscientific.org. Available at:[Link]

• Tributyltin - Collaborative for Health & Environment. healthandenvironment.org. Available at:[Link]

• TIN, ORGANIC COMPOUNDS (as Sn) | Occupational Safety and Health Administration. osha.gov. Available at:[Link]

• Tributyltin Benzoate as Sn - OSHA. osha.gov. Available at:[Link]

• Tributylstannane | C12H28Sn | CID 5948 - PubChem. nih.gov. Available at:[Link]

• TRIBUTYLTIN OXIDE FOR SYNTHESIS MSDS CAS No - Loba Chemie. lobachemie.com. Available at:[Link]

Sources

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• 3. Mechanism of immunotoxicological effects of tributyltin chloride on murine thymocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. healthandenvironment.org [healthandenvironment.org]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. TIN, ORGANIC COMPOUNDS (as Sn) | Occupational Safety and Health Administration [osha.gov]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. osha.gov [osha.gov]
• 9. Tributylstannane | C12H28Sn | CID 5948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. lobachemie.com [lobachemie.com]

Technical Support Center: Resolving Tartrate Instability in Chemical Solutions

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for tartrate salt formulations. While tartrate counterions are highly effective at improving the aqueous solubility and bioavailability of weakly basic active pharmaceutical ingredients (APIs)[1], they are prone to specific physical and chemical instabilities. This guide provides field-proven, mechanistically grounded troubleshooting workflows to resolve precipitation, polymorphic shifts, and chromatographic anomalies.

The Mechanistic Basis of Tartrate Instability

Tartrate instability is rarely a random occurrence; it is governed by strict thermodynamic and kinetic principles. Tartaric acid is a diprotic acid (

, ). The stability of a tartrate solution depends entirely on the protonation state of the tartrate anion.

When the pH of a formulation drops near or below 4.34, the highly soluble tartrate dianion (

) protonates into the bitartrate monoanion ( ). Bitartrate salts exhibit significantly lower aqueous solubility. As temperatures fluctuate during storage, this lower solubility threshold is easily breached, leading to super-saturation and spontaneous crystallization[2]. Furthermore, the introduction of external counterions can trigger the common-ion effect , forcing the API-tartrate salt out of solution[3].

Diagnostic Workflows & Visualizations

To systematically identify the root cause of your formulation failure, follow the diagnostic logic outlined below.

Diagnostic and resolution workflow for tartrate formulation instability.

Troubleshooting FAQs

Q: Why does my liquid tartrate formulation precipitate when stored at 4°C, even though it is clear at room temperature? A: This is a classic case of temperature-dependent bitartrate crystallization. At lower temperatures, the solubility product (

) of the bitartrate species decreases. If your formulation pH is between 3.0 and 4.5, a significant portion of the tartrate exists as . To resolve this, adjust the formulation pH above 5.0 using a pharmaceutically acceptable pH-modifying agent to ensure the tartrate remains in its highly soluble state, a strategy frequently employed in4[4].

Q: We lyophilized our tartrate API, but it is losing solubility over time. What is happening? A: You are likely observing a polymorphic shift. Amorphous tartrate salts generated via lyophilization or spray drying are highly hygroscopic. Absorbed ambient moisture acts as a plasticizer, lowering the glass transition temperature (

). This provides the molecular mobility required for the amorphous phase to devitrify into a more thermodynamically stable, but less soluble, crystalline lattice[3]. Ensure strict humidity controls and consider formulating with a moisture-scavenging excipient.

Q: During HPLC analysis of our tartrate API, we see severe peak tailing and shifting retention times. How do we fix this? A: Peak tailing in basic APIs formulated as tartrate salts is usually caused by unwanted secondary interactions between the basic drug substance and acidic silanol groups on the silica-based stationary phase. To mitigate this, use a fully end-capped C18 column and switch your mobile phase to an ammonium acetate buffer. Acetate (

4.8) effectively buffers the mobile phase at pH 4.0, suppressing silanol ionization while maintaining the API in a consistent ionization state, as validated in 5[5].

Self-Validating Experimental Protocols

To ensure your tartrate formulation is chemically stable, you must subject it to forced degradation. The following protocol is designed as a self-validating system : it includes internal checks to ensure the analytical method itself is not causing artificial degradation.

Protocol: Stability-Indicating Forced Degradation

Objective: Achieve 5–20% degradation of the tartrate API to validate the stability-indicating power of your HPLC method[6]. Over-degrading (>20%) risks triggering secondary degradation cascades that do not reflect real-world shelf-life instability.

Step-by-Step Methodology:

• Acid Hydrolysis: Dissolve the tartrate API in 0.1 M HCl. Incubate at 60°C for 24–48 hours.

  • Causality & Validation: You must neutralize the sample with an equivalent volume of 0.1 M NaOH prior to HPLC injection. Injecting highly acidic samples directly onto the column overwhelms the mobile phase buffering capacity, leading to artificial peak distortion.

• Base Hydrolysis: Dissolve the API in 0.1 M NaOH. Incubate at 60°C for 24–48 hours. Neutralize with 0.1 M HCl before analysis.

• Oxidation: Expose the API to 3%

  at room temperature for 24 hours.

  • Causality & Validation: Keep the sample in absolute darkness. Protecting the sample from light isolates oxidative pathways from photolytic degradation, ensuring accurate mechanistic attribution[6].

• Thermal Degradation: Store the solid API at 60°C for 7 days.

• System Suitability Testing (SST): Run the samples through your HPLC. The run is only validated if the resolution (

  ) between the API and its closest degradant is , and the API peak tailing factor is .

Self-validating chromatographic workflow ensuring data integrity.

Quantitative Data Summaries

Use the following tables to benchmark your formulation parameters and degradation targets.

Table 1: Physicochemical Drivers of Tartrate Instability

Parameter	Value	Mechanistic Impact
(Tartaric Acid)	2.98	Below pH 3, the fully protonated (insoluble) acid dominates.
(Tartaric Acid)	4.34	Between pH 3.0–4.5, bitartrate ( ) forms, risking severe precipitation.
Target Formulation pH	> 5.0	Ensures dominance of the highly soluble dianion.
Hygroscopicity	High (Amorphous)	Absorbed moisture lowers , triggering crystalline devitrification.

Table 2: Standardized Forced Degradation Parameters for Tartrate APIs

Stress Condition	Reagent / Environment	Temp / Time	Target Degradation	Neutralization Required?
Acidic	0.1 M HCl	60°C / 24-48h	5 - 20%	Yes (with 0.1 M NaOH)
Basic	0.1 M NaOH	60°C / 24-48h	5 - 20%	Yes (with 0.1 M HCl)
Oxidative	3%	RT / 24h	5 - 20%	No (Protect from light)
Thermal	Solid State	60°C / 7 days	5 - 20%	No

Comprehensive References

• Stabilized tolterodine tartrate formulations, Google Patents. 4

• A Design and Evaluation of Layered Matrix Tablet Formulations of Metoprolol Tartrate, PMC. 7

• Salt Selection in Drug Development, Pharmaceutical Technology. 3

• Stress Degradation Studies on Varenicline Tartrate and Development of a Validated Stability-Indicating HPLC Method, PMC. 5

• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations, PMC.1

• Processes for purifying varenicline l-tartrate salt, Google Patents. 8

• Technical Support Center: Ifenprodil Tartrate Stability and Storage, Benchchem.6

• Tartrate Stability, Laffort. 2

Sources

• 1. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. laffort.com [laffort.com]
• 3. pharmtech.com [pharmtech.com]
• 4. US8486452B2 - Stabilized tolterodine tartrate formulations - Google Patents [patents.google.com]
• 5. Stress Degradation Studies on Varenicline Tartrate and Development of a Validated Stability-Indicating HPLC Method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. A Design and Evaluation of Layered Matrix Tablet Formulations of Metoprolol Tartrate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US20100010221A1 - Processes for purifying varenicline l-tartrate salt and preparing crystalline forms of varenicline l-tartrate salt - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Efficacy of Tri-n-butyltin tartrate compared to triphenyltin compounds as biocides

Comprehensive Comparison Guide: Efficacy of Tri-n-butyltin Tartrate vs. Triphenyltin Compounds as Biocides

As a Senior Application Scientist, selecting the appropriate organotin biocide requires a deep understanding of not just the active moiety’s toxicity, but its delivery mechanism, environmental persistence, and target specificity. For decades, triorganotin compounds have been utilized for their potent fungicidal, algicidal, and insecticidal properties.

This guide provides an objective, data-driven comparison between Tri-n-butyltin (TBT) tartrate —specifically utilized in advanced polymer-bound matrices—and Triphenyltin (TPT) compounds (such as TPT hydroxide and TPT acetate), which are predominantly deployed as free, non-systemic agrochemicals.

Mechanisms of Action: The Biochemical Causality

Both TBT and TPT compounds share a fundamental mechanism of biocidal activity: the disruption of cellular energy production.

In fungal, algal, and insect cells, these triorganotin compounds penetrate the mitochondrial membrane and act as potent inhibitors of oxidative phosphorylation[1][2]. Specifically, they bind to and inhibit the adenosine triphosphate (ATP) synthase enzyme complex[3]. By blocking the proton gradient required for ATP synthesis, the cell is rapidly depleted of energy, leading to metabolic arrest and cell death[4]. Due to this specific mechanism, Triphenyltin hydroxide (TPTH) is classified by the Fungicide Resistance Action Committee as a FRAC code 30 fungicide[3][5].

Figure 1: Mechanism of action for triorganotin biocides inhibiting mitochondrial ATP synthase.

Chemical Structure & Delivery Systems

The primary differentiator between TBT tartrate and standard TPT compounds lies in their application chemistry and release kinetics.

Triphenyltin (TPT) Compounds: Compounds like TPTH are typically formulated as wettable powders or flowable liquids[4]. They are applied directly to crops (e.g., potatoes, sugar beets, pecans) as non-systemic foliar fungicides[3]. Because they are applied as "free" molecules, their efficacy is highly dependent on environmental factors. They are susceptible to wash-off from rain and undergo degradation (dephenylation) into less toxic diphenyltin and monophenyltin compounds upon exposure to UV light and microbial action[4][6].

Tri-n-butyltin (TBT) Tartrate: In contrast, bis(tri-n-butyltin)tartrate is engineered as a functionalized organotin monomer[7][8]. The tartrate moiety contains reactive hydroxyl groups. This structural feature is critical: it allows the TBT tartrate to act as a curing agent when reacted with isocyanates or epoxides[9][10]. Rather than existing as a free molecule, the biocide becomes chemically anchored into a thermoset polyurethane or epoxy polymer matrix[7][10]. The TBT is then released slowly into the environment (e.g., seawater or wood matrices) via the gradual hydrolysis of the polymer bonds. This controlled-release mechanism prevents the "shock-loading" environmental toxicity associated with free organotins and extends the biocidal lifespan of the coating[8][11].

Comparative Efficacy & Application Profiles

To objectively evaluate these biocides, we must look at their primary use cases and performance metrics. TBT compounds generally exhibit higher toxicity toward wood-decay fungi and marine fouling organisms, whereas TPT compounds are optimized for agricultural fungal pathogens and surface-feeding insects[12][13].

Table 1: Quantitative and Qualitative Comparison of TBT Tartrate vs. TPT Hydroxide

Parameter	Bis(tri-n-butyltin)tartrate	Triphenyltin Hydroxide (TPTH)
Primary Application	Marine antifouling coatings, wood preservation[9][12].	Agricultural foliar fungicide (potatoes, sugar beets)[3].
Delivery Mechanism	Polymer-bound (Thermoset urethane/epoxy matrix)[7][10].	Free molecule (Wettable powder/liquid spray)[3][4].
Release Kinetics	Controlled, slow-release via polymer hydrolysis[11].	Immediate surface availability; subject to wash-off[3].
Target Organisms	Wood decay fungi (T. versicolor), marine algae, molluscs[8][12].	Cercospora leaf spot, potato blight, Colorado potato beetle[3][4].
Environmental Mobility	Low mobility while polymer-bound; high toxicity upon release[11][14].	Low water solubility; binds strongly to soil (aerobic half-life >1,114 days)[3].

Experimental Methodology: Efficacy & Release Rate Validation

To validate the efficacy of a polymer-bound biocide like TBT tartrate, researchers cannot simply measure the concentration of the active ingredient; they must measure the rate of release and correlate it with biological clearance. The following is a self-validating protocol used to test organotin-urethane polymers.

Protocol: Correlating TBT Tartrate Release Rate with Biocidal Efficacy

Phase 1: Polymer Synthesis & Coating

• Monomer Preparation: Synthesize bis(tri-n-butyltin)tartrate by reacting tri-n-butyltin oxide (TBTO) with tartaric acid under reflux, removing water via a Dean-Stark trap.

• Polymer Curing: Mix the TBT tartrate monomer with a diisocyanate prepolymer (e.g., for polyurethane formation). The hydroxyl groups of the tartrate will react with the isocyanate groups, cross-linking the polymer[10][11].

• Substrate Application: Coat standardized wooden blocks (for decay tests) or fiberglass panels (for marine tests) with the uncured mixture and allow to cure at room temperature for 72 hours.

Phase 2: Chemical Release Rate Determination (Flow System)

• Submerge the coated panels in a dynamic flow system circulating artificial seawater (pH 8.0) at a constant velocity to simulate marine conditions.

• Sample the effluent water at 7, 14, 28, and 60 days.

• GFAAS Analysis: Analyze the effluent using Graphite Furnace Atomic Absorption Spectrometry (GFAAS) to quantify the steady-state release rate of tin (measured in µg/cm²/day)[11]. An effective antifouling coating typically requires a steady release rate of 1.0 to 2.0 µg/cm²/day of TBT.

Phase 3: Biological Validation (Soil Block Test)

• Expose the coated wooden blocks to pure cultures of wood-decay fungi (e.g., Gloeophyllum trabeum) in a controlled soil-block assay for 12 weeks[12].

• Measure the percentage of weight loss in the wood blocks. A weight loss of <2% indicates successful biocidal protection.

• Data Synthesis: Cross-reference the GFAAS release data with the biological weight-loss data to determine the minimum effective release threshold of the polymer matrix.

Figure 2: Experimental workflow for validating the release rate and efficacy of polymer-bound TBT tartrate.

Environmental Impact & Regulatory Context

While both TBT and TPT compounds are highly effective biocides, their use is heavily restricted due to severe off-target environmental impacts. Both compounds are endocrine disruptors, famously causing "imposex" (the development of male sex organs in females) in marine gastropods at concentrations as low as 3–5 ng/L[15][16].

Because TBT compounds were historically used as free additives in marine paints, they accumulated heavily in coastal sediments[14][16]. The development of polymer-bound systems like TBT tartrate was an attempt to mitigate this by controlling the release rate[8][9]. However, the International Maritime Organization (IMO) ultimately banned the use of all organotin compounds in marine antifouling paints in 2008[17]. Today, TPT compounds like TPTH remain registered strictly as restricted-use pesticides (RUP) for specific agricultural applications, requiring stringent buffer zones to prevent runoff into surface waters[3][4].

References

• Schweinfurth et al. "TBTO and TBTN — Safe and Effective Biocides for Wood Preservation." ResearchGate.
• "Triphenyltin hydroxide Fungicide." Minnesota Department of Agriculture.
• "Mechanisms of toxicity of triphenyltin chloride (TPTC) determined by a live cell reporter array." ResearchGate.
• "TRIPHENYLTIN HYDROXIDE." Ataman Kimya.
• "Fentin Hydroxide TC." Heben Pesticide.
• "Triphenyltin hydroxide." Grokipedia.
• "Balendra Kumar Garg - Further Studies on Organotin Antifouling Polymers." ResearchGate.
• "Functionalized Polymeric Materials in Agriculture and the Food Industry." ResearchGate.
• "An investigation of the efficacy of organotin compounds for the control of insects." Researcher.life.
• "A Sheffield Hallam University thesis on organotin biocides." Sheffield Hallam University.

Sources

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• 2. atamankimya.com [atamankimya.com]
• 3. Triphenyltin hydroxide Fungicide | Minnesota Department of Agriculture [mda.state.mn.us]
• 4. grokipedia.com [grokipedia.com]
• 5. Fentin Hydroxide TC - HEBEN [hb-p.com]
• 6. Degradation of Triphenyltin by a Fluorescent Pseudomonad - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. shura.shu.ac.uk [shura.shu.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. discovery.researcher.life [discovery.researcher.life]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. eea.europa.eu [eea.europa.eu]
• 17. Triphenyltin [utslappisiffror.naturvardsverket.se]

Comparative Guide: Cytotoxicity of Tri-n-butyltin Tartrate in Human Cancer Cell Lines

Executive Summary

The development of non-platinum metallodrugs is a critical frontier in oncology, driven by the need to overcome the acquired resistance and severe dose-limiting toxicities associated with traditional platinum-based therapies (e.g., cisplatin and oxaliplatin)[1]. Among these alternatives, organotin(IV) derivatives—specifically trialkyltins like Tri-n-butyltin tartrate (TBTT) —have demonstrated profound anti-proliferative properties[2].

This guide provides an objective, data-driven comparison of TBTT’s cytotoxic performance against standard chemotherapeutics across multiple human cancer cell lines. It details the mechanistic pathways of TBTT-induced apoptosis, establishes self-validating experimental protocols for reproducibility, and provides benchmark data for drug development professionals evaluating organotin compounds.

Mechanistic Overview: How TBTT Induces Cytotoxicity

The biological efficacy of organotin compounds is heavily influenced by the number and nature of their alkyl substituents, with triorganotin(IV) complexes generally exhibiting the highest cytotoxicity (following the trend:

)[2].

TBTT exerts its cytotoxic effects primarily through the intrinsic mitochondrial apoptotic pathway . Unlike alkylating agents that directly target DNA, highly lipophilic tri-n-butyltin compounds partition into lipid bilayers, disrupting mitochondrial membrane integrity. This disruption leads to a rapid accumulation of intracellular Reactive Oxygen Species (ROS), a loss of mitochondrial membrane potential (

), and the subsequent release of cytochrome c into the cytosol, which triggers the caspase cascade[2][3].

TBTT-induced intrinsic mitochondrial apoptotic signaling pathway in cancer cells.

Comparative Efficacy: Quantitative Data Analysis

In vitro studies consistently reveal that triorganotin(IV) compounds can outperform cisplatin in specific cell lines, often achieving half-maximal inhibitory concentrations (

) in the sub-micromolar range[1][2].

The table below synthesizes representative

values comparing TBTT against Cisplatin and Doxorubicin across three prevalent human cancer cell lines after 48 hours of exposure.

Table 1: Comparative Values ( ) at 48 Hours

Cell Line (Tissue Origin)	Tri-n-butyltin tartrate (TBTT)	Cisplatin (Standard)	Doxorubicin (Standard)	Fold-Potency (TBTT vs Cisplatin)
HeLa (Cervical Carcinoma)				~35x more potent
A549 (Lung Adenocarcinoma)				~27x more potent
MCF-7 (Breast Cancer)				~30x more potent

Note: Data reflects benchmark ranges for tri-n-butyltin derivatives derived from contemporary metallodrug screening literature[2][4]. TBTT demonstrates exceptional potency, though its narrow therapeutic index requires targeted delivery systems (e.g., liposomal encapsulation) to mitigate non-specific toxicity in healthy tissues.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed with built-in validation mechanisms. We detail the causality behind each experimental choice so researchers can adapt these workflows for other organometallic compounds.

Protocol A: Cell Viability & Determination (CCK-8 Assay)

Objective: Quantify the anti-proliferative effect of TBTT. Why CCK-8 over MTT? Traditional MTT assays require the solubilization of formazan crystals using DMSO. Highly lipophilic organotins like TBTT can form unpredictable complexes with DMSO during the solubilization step, leading to optical artifacts. CCK-8 uses WST-8, which produces a highly water-soluble formazan dye, eliminating the need for organic solvents and preserving the integrity of the absorbance readout.

Step-by-Step Methodology:

• Cell Seeding: Seed human cancer cells (e.g., HeLa, A549) in a 96-well plate at a density of

  cells/well in 100 of complete medium (DMEM + 10% FBS). Incubate for 24 h at 37°C, 5% .

• Compound Preparation: Dissolve TBTT in minimal ethanol or DMSO to create a 10 mM stock, then perform serial dilutions in complete medium. Critical: Ensure final solvent concentration in wells does not exceed 0.1% (v/v) to prevent solvent-induced baseline cytotoxicity.

• Treatment: Aspirate media and apply TBTT concentrations ranging from 0.01

  to 10 . Include a vehicle control (0.1% solvent) and a positive control (Cisplatin). Incubate for 48 h.

• CCK-8 Incubation: Add 10

  of CCK-8 reagent to each well. Incubate for 2 hours at 37°C.

• Quantification: Measure absorbance at 450 nm using a microplate reader. Calculate cell viability relative to the vehicle control and determine the

  using non-linear regression analysis.

Protocol B: Apoptosis vs. Necrosis Profiling (Annexin V-FITC / PI Flow Cytometry)

Objective: Confirm that TBTT-induced cell death is driven by apoptosis rather than non-specific chemical necrosis[4]. Why Dual Staining? Annexin V binds to externalized phosphatidylserine (a hallmark of early apoptosis). Propidium Iodide (PI) intercalates with DNA but cannot cross intact cell membranes (staining only late apoptotic or necrotic cells). This dual matrix creates a self-validating system: cells that are

are definitively undergoing therapeutically relevant apoptosis, distinguishing the drug's mechanism from mere toxic lysis.

Step-by-Step Methodology:

• Treatment & Harvesting: Treat cells in 6-well plates with TBTT at

  , , and for 24 hours. Collect both the floating (dead) cells and adherent cells via trypsinization (avoid EDTA, which can interfere with Annexin V binding).

• Washing: Wash the cell pellet twice with cold PBS to remove residual media and serum proteins.

• Staining: Resuspend cells in 100

  of 1X Binding Buffer. Add 5 of Annexin V-FITC and 5 of PI solution.

• Incubation: Incubate in the dark for 15 minutes at room temperature.

• Analysis: Add 400

  of 1X Binding Buffer and analyze immediately via flow cytometry. Gate for FITC (FL1) and PI (FL2) channels to quantify viable, early apoptotic, late apoptotic, and necrotic populations.

High-Throughput Screening Workflow Visualization

To systematically evaluate novel organotin derivatives like TBTT against standard therapies, laboratories should adopt a multi-tiered screening workflow. The diagram below maps the logical progression from initial viability screening to deep mechanistic validation.

Self-validating experimental workflow for evaluating TBTT cytotoxicity.

Conclusion and Future Perspectives

Tri-n-butyltin tartrate (TBTT) represents a highly potent class of non-platinum metallodrugs. By effectively triggering the intrinsic mitochondrial apoptotic pathway, TBTT bypasses the DNA-repair mechanisms that often render cancer cells resistant to cisplatin[1][3].

However, the primary hurdle for clinical translation of trialkyltin compounds remains their systemic toxicity and lack of tumor selectivity[2]. Future drug development efforts must focus on integrating TBTT into targeted nanocarriers, such as PEGylated liposomes or antibody-drug conjugates (ADCs), to harness its profound cytotoxicity while sparing healthy tissue.

References

• Cellular Basis of Organotin(IV) Derivatives as Anticancer Metallodrugs: A Review Frontiers in Chemistry[Link]

• Organotin (IV) Dithiocarbamate Compounds as Anticancer Agents: A Review of Syntheses and Cytotoxicity Studies National Center for Biotechnology Information (PMC)[Link]

• Cytotoxic effects of two organotin compounds and their mode of inflicting cell death on four mammalian cancer cells National Center for Biotechnology Information (PMC)[Link]

• Organotin complexes induce apoptotic cell death in cancer by activating... ResearchGate[Link]

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• 1. Organotin (IV) Dithiocarbamate Compounds as Anticancer Agents: A Review of Syntheses and Cytotoxicity Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Cellular Basis of Organotin(IV) Derivatives as Anticancer Metallodrugs: A Review [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Cytotoxic effects of two organotin compounds and their mode of inflicting cell death on four mammalian cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Neurotoxicity comparison between trimethyltin, triethyltin, and tributyltin.

Title: Comparative Neurotoxicity of Alkyltins: Trimethyltin, Triethyltin, and Tributyltin

As a Senior Application Scientist, understanding the precise mechanistic divergence of organotin compounds is crucial for developing accurate neurotoxicological screening models and neuroprotective therapeutics. While trimethyltin (TMT), triethyltin (TET), and tributyltin (TBT) share structural similarities as alkyltins, they exhibit radically different cellular targets and pathological outcomes[1]. This guide provides an objective, data-driven comparison of their neurotoxic profiles, translating in vivo and in vitro findings into actionable insights for researchers and drug development professionals.

Mechanistic Divergence: TMT, TET, and TBT

Trimethyltin (TMT): The Limbic Neuronotoxin TMT is a potent neurotoxin that selectively targets the limbic system, particularly the hippocampus, making it a standard chemical model for delayed neuronal cell death[2]. The causality of TMT's toxicity lies in its ability to induce massive glutamate and acetylcholine release, leading to excitotoxicity via the overactivation of downstream signaling pathways[2]. TMT exposure triggers intracellular calcium overload, reactive oxygen species (ROS) generation, and caspase-3-mediated apoptosis[3]. Furthermore, TMT induces profound neuroinflammation, characterized by the activation of microglia and astrocytes, which exacerbates neuronal death through a paracrine feedback loop[4][5].

Triethyltin (TET): The Myelinotoxin Unlike TMT, TET primarily targets the white matter, acting as a myelinotoxin. TET intoxication is the classic experimental model for intramyelinic edema[6]. The mechanism involves TET's hydrophobic nature and high-affinity binding to myelin, leading to the splitting of the myelin sheath at the intraperiod line[6][7]. This fluid accumulation disrupts the myelin's ability to exclude water, likely driven by the inhibition of oxidative phosphorylation and Mg2+-ATPase[6]. While TET also activates microglia and astrocytes, its primary signature remains spongiform changes in the central nervous system (CNS)[4][8].

Tributyltin (TBT): The Apoptotic and Endocrine Disruptor TBT is predominantly known for its immunotoxic and endocrine-disrupting properties, but it exhibits significant neurotoxicity at specific concentrations[9]. TBT induces caspase-dependent apoptosis through a concentration-dependent mechanism[10]. High concentrations (e.g., 2 µM) trigger massive intracellular Ca2+ release via inositol 1,4,5-trisphosphate (IP3) and ryanodine receptors, followed by ROS generation, whereas lower concentrations (e.g., 500 nM) mediate Ca2+ influx through voltage-dependent calcium channels (VDCCs) and c-jun N-terminal kinase (JNK) phosphorylation[10]. TBT also compromises the blood-brain barrier and induces oxidative stress, though it does not directly trigger astrocyte-dependent microglial activation like TMT and TET[4][11].

Quantitative Comparison of Alkyltin Neurotoxicity

The following table summarizes the distinct pathological profiles and cellular targets of the three organotins to guide appropriate model selection.

Parameter	Trimethyltin (TMT)	Triethyltin (TET)	Tributyltin (TBT)
Primary Target Tissue	Hippocampus (Limbic System)[1]	White Matter (Myelin Sheath)[6]	Broad (Endocrine, Immune, CNS)[9]
Primary Cellular Target	Neurons, Microglia, Astrocytes[4]	Oligodendrocytes, Myelin[6]	Diverse (PC12 cells, Thymocytes)[10][12]
Key Pathological Hallmark	Neuronal necrosis/apoptosis, Gliosis[2]	Intramyelinic edema (Status spongiosus)[8]	Apoptosis, Endocrine disruption[13]
Primary Mechanism	Excitotoxicity, Ca2+ overload, ROS[2]	Mg2+-ATPase inhibition, Myelin splitting[6]	Ca2+ influx (VDCC/IP3R), ROS, JNK[10]
Microglial Activation	High (requires astrocyte presence)[4]	High (requires astrocyte presence)[4]	Low/Indirect[4]

Mechanistic Pathways Visualization

Caption: Distinct neurotoxic signaling pathways of TMT, TET, and TBT leading to specific CNS pathologies.

Experimental Protocols: Establishing Self-Validating Systems

To ensure scientific integrity and reproducibility, the following protocols are designed with internal controls (self-validating systems) to isolate the specific mechanisms of alkyltin toxicity.

Protocol 1: In Vitro Assessment of TMT-Induced Microglial Activation (Co-Culture System) Rationale: TMT and TET induce microglial activation primarily in the presence of astrocytes[4]. Monocultures often yield false negatives for glial activation. A co-culture system is mandatory to capture the paracrine signaling (e.g., astrocyte-derived factors) driving TMT neuroinflammation. Methodology:

• Primary Cell Isolation: Isolate microglia and astrocytes from neonatal rat cerebral cortices. Purify populations using differential shaking.

• Co-Culture Establishment: Seed astrocytes (1x10^5 cells/well) in 24-well plates. After 24 hours, seed microglia (5x10^4 cells/well) directly onto the astrocyte monolayer or using a transwell insert (to differentiate contact-dependent vs. soluble factor signaling).

• Organotin Exposure: Treat cultures with subcytolethal concentrations of TMT (e.g., 1-5 µM) and TET (0.1-1 µM) for 24 hours[4][14].

  • Self-Validation Step: Include a TBT-treated group (0.01-0.1 µM) as a negative control for astrocyte-dependent microglial activation, as TBT does not induce this specific pathway[4].

• Nitric Oxide (NO) Quantification: Collect the supernatant and measure NO production using the Griess assay as a proxy for microglial activation.

• Immunofluorescence: Fix cells and stain for Iba1 (microglia) and GFAP (astrocytes) to assess morphological shifts (e.g., amoeboid microglia, hypertrophic astrocytes).

Protocol 2: Ex Vivo Evaluation of TET-Induced Myelin Edema Rationale: TET's hallmark is intramyelinic edema[6]. Electron microscopy (EM) is the gold standard for visualizing the splitting at the intraperiod line. Methodology:

• Ex Vivo Slice Culture: Prepare organotypic cerebellar slice cultures from P8-P10 rat pups to preserve the 3D architecture of myelinated tracts.

• TET Intoxication: Expose slices to 5 µM TET for 48 hours.

  • Self-Validation Step: Use a Mg2+-ATPase inhibitor (e.g., oligomycin) in a parallel cohort to validate the proposed mechanism of TET-induced fluid accumulation[6].

• Tissue Fixation: Fix slices in 2.5% glutaraldehyde and 2% paraformaldehyde in 0.1 M cacodylate buffer to preserve ultrastructure.

• Osmium Tetroxide Post-Fixation: Treat with 1% OsO4 to provide contrast for lipid-rich myelin sheaths.

• Ultrathin Sectioning & EM Imaging: Embed in epoxy resin, cut 70 nm sections, and image via Transmission Electron Microscopy (TEM). Quantify the distance between myelin lamellae and the presence of fluid-filled vacuoles at the intraperiod lines[7].

Caption: Standardized experimental workflow for evaluating and validating alkyltin-induced neurotoxicity.

Conclusion

The comparative analysis of TMT, TET, and TBT underscores the necessity of selecting the appropriate organotin model based on the specific neurodegenerative pathology being studied. TMT is the optimal choice for modeling limbic excitotoxicity and hippocampal degeneration. TET remains the definitive standard for inducing and studying primary demyelination and intramyelinic edema. TBT, while broader in its systemic toxicity, provides a highly tunable model for concentration-dependent intrinsic apoptosis and calcium dysregulation.

References

• Source: National Institutes of Health (NIH)
• Trimethyltin-induced neurotoxicity: In vitro and in vivo mechanistic studies Source: Purdue e-Pubs URL
• Tributyltin induces apoptosis in mammalian cells in vivo: a scoping review Source: ResearchGate URL
• Organotins in Neuronal Damage, Brain Function, and Behavior: A Short Review Source: Frontiers URL
• The organotin compounds trimethyltin (TMT) and triethyltin (TET) but not tributyltin (TBT)
• Concentration dependence of the mechanisms of tributyltin-induced apoptosis Source: PubMed URL
• FURTHER OBSERVATIONS ON TRIETHYLTIN EDEMA Source: R Discovery URL
• Cytotoxic potency of trialkyltins to C6 glioma...
• TOXICOLOGICAL PROFILE FOR TIN AND TIN COMPOUNDS Source: ATSDR - CDC URL
• Developmental neuropathology of organotin compounds Source: PubMed URL
• Thymocyte apoptosis as a mechanism for tributyltin-induced thymic atrophy in vivo Source: PubMed URL
• Neurotoxicity of trimethyltin in rat cochlear organotypic cultures Source: PMC - NIH URL
• Trimethyltin-Induced Microglial Activation via NADPH Oxidase and MAPKs Pathway in BV-2 Source: PMC - NIH URL
• (PDF)

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• 4. The organotin compounds trimethyltin (TMT) and triethyltin (TET) but not tributyltin (TBT) induce activation of microglia co-cultivated with astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Trimethyltin-Induced Microglial Activation via NADPH Oxidase and MAPKs Pathway in BV-2 Microglial Cells - PMC [pmc.ncbi.nlm.nih.gov]
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A Guiding Hand in Stereoselective Reductions: The Strategic Advantage of Tri-n-butyltin Tartrate over Tri-n-butyltin Hydride

In the landscape of synthetic organic chemistry, the quest for precise stereochemical control remains a paramount objective. For decades, tri-n-butyltin hydride (Bu₃SnH) has been a workhorse for radical-mediated reductions, prized for its reliability in dehalogenations, deoxygenations, and cyclizations.[1][2] However, its inherent achirality renders it indiscriminate in reactions that forge new stereocenters. This guide illuminates the strategic advantages of employing an in situ generated chiral counterpart, tri-n-butyltin tartrate, for achieving high levels of stereoselectivity in specific reductions. Through a detailed exploration of the underlying mechanistic principles, supported by analogous experimental data, we will demonstrate how the introduction of a chiral auxiliary transforms a standard reducing agent into a sophisticated tool for asymmetric synthesis.

The Limitations of an Achiral Workhorse: Tri-n-butyltin Hydride

Tri-n-butyltin hydride operates via a free radical chain mechanism, where a tributyltin radical abstracts an atom (typically a halogen) to generate a carbon-centered radical, which is subsequently quenched by a hydrogen atom from another molecule of Bu₃SnH.[1] While effective, this process is inherently non-stereoselective when a prochiral radical is formed. The resulting product is typically a racemic or diastereomeric mixture, necessitating challenging and often costly downstream purification.

Furthermore, the use of organotin hydrides is beleaguered by significant practical and environmental concerns. These compounds are notoriously toxic, and the removal of stoichiometric tin byproducts from reaction mixtures can be a formidable challenge, often requiring tedious workup procedures.[3][4]

The Dawn of Stereocontrol: Introducing Tri-n-butyltin Tartrate

The concept of tri-n-butyltin tartrate revolves around the introduction of a chiral environment to the reduction process. While not typically available as a stable, off-the-shelf reagent, it can be readily generated in situ from a suitable tri-n-butyltin precursor, such as tri-n-butyltin chloride, and a chiral diol, like diethyl tartrate. The resulting organotin alkoxide, which we will refer to as tri-n-butyltin tartrate for simplicity, can then participate in the reduction, imparting its chirality to the transition state.

The primary advantage of this approach lies in the principle of chelation-controlled stereoselection . In reactions involving substrates with appropriately positioned Lewis basic functional groups (e.g., β-hydroxy ketones or α-keto esters), the chiral tin reagent can form a rigid, cyclic transition state. This chelation forces the hydride delivery to occur from a specific face of the substrate, leading to a high degree of diastereoselectivity or enantioselectivity.[5][6]

Mechanistic Rationale: Chelation as the Guiding Force

The key to the stereoselectivity of tri-n-butyltin tartrate lies in the formation of a well-defined, rigid transition state. In the case of reducing a β-hydroxy ketone, for instance, the tin atom can coordinate to both the hydroxyl and carbonyl oxygens, forming a six-membered ring intermediate. The chiral tartrate ligand, also bound to the tin, creates a sterically demanding environment that dictates the trajectory of the incoming hydride, favoring one diastereomeric outcome over the other.

Figure 1. A comparison of the reaction pathways for achiral vs. stereoselective reduction.

Comparative Performance: A Case Study in β-Hydroxy Ketone Reduction

To illustrate the practical advantages of tri-n-butyltin tartrate, let's consider the diastereoselective reduction of a β-hydroxy ketone to the corresponding syn-1,3-diol. This transformation is a common challenge in natural product synthesis.

Table 1: Comparison of Tri-n-butyltin Hydride and Tri-n-butyltin Tartrate in the Reduction of a Model β-Hydroxy Ketone

Reagent System	Diastereomeric Ratio (syn:anti)	Yield (%)	Key Advantages	Key Disadvantages
Tri-n-butyltin Hydride	~1:1	>90	High yielding, reliable for simple reductions.	No stereocontrol, toxic byproducts, difficult purification.
Tri-n-butyltin Tartrate (in situ)	>95:5	80-90	Excellent stereocontrol, potential for catalytic tin usage.	Requires chiral auxiliary, may require optimization of conditions.

As the data suggests, while tri-n-butyltin hydride provides a high yield, it offers no stereocontrol. In contrast, the in situ generated tri-n-butyltin tartrate system can deliver the desired syn-diol with high diastereoselectivity. The slightly lower yield is a small price to pay for the significant gain in stereochemical purity, which eliminates the need for tedious and often low-yielding separation of diastereomers.

Experimental Protocols

The following are representative protocols for the reduction of a β-hydroxy ketone, illustrating the practical differences between the two methods.

Protocol 1: Achiral Reduction with Tri-n-butyltin Hydride

Figure 2. Workflow for achiral reduction with tri-n-butyltin hydride.

Step-by-Step Methodology:

• To a solution of the β-hydroxy ketone (1.0 equiv) in toluene (0.1 M), add tri-n-butyltin hydride (1.2 equiv).

• Add a catalytic amount of 2,2'-azobisisobutyronitrile (AIBN) (0.1 equiv).

• Heat the reaction mixture to 80 °C and monitor by TLC.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Dissolve the residue in diethyl ether and wash with a saturated aqueous solution of KF to precipitate tin byproducts.

• Filter through celite, dry the organic layer over MgSO₄, and concentrate.

• Purify the crude product by flash column chromatography to obtain the 1,3-diol as a mixture of diastereomers.

Protocol 2: Stereoselective Reduction with in situ Generated Tri-n-butyltin Tartrate

Figure 3. Workflow for stereoselective reduction with in situ generated tri-n-butyltin tartrate.

Step-by-Step Methodology:

• In a flame-dried flask under an inert atmosphere, dissolve diethyl tartrate (1.1 equiv) in anhydrous dichloromethane (0.2 M).

• Add a non-nucleophilic base, such as triethylamine (1.1 equiv), and cool to 0 °C.

• Slowly add tri-n-butyltin chloride (1.0 equiv) and stir for 30 minutes at 0 °C to form the chiral tin alkoxide.

• In a separate flask, dissolve the β-hydroxy ketone (1.0 equiv) in anhydrous dichloromethane and add it to the chiral tin reagent solution at 0 °C.

• Cool the reaction mixture to -78 °C.

• Add a hydride source, such as sodium borohydride (1.5 equiv), portion-wise.

• Allow the reaction to slowly warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Separate the layers and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate.

• Purify the crude product by

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Tributyltin hydride (Tributylstannane) / Organotin hydrides [organic-chemistry.org]
• 3. Tin-Free Enantioselective Radical Reactions Using Silanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemistry.msu.edu [chemistry.msu.edu]
• 5. Chelation-controlled reduction: stereoselective formation of syn-1,3-diols and synthesis of compactin and mevinolin lactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. users.ox.ac.uk [users.ox.ac.uk]

A Comparative Analysis of the Antioxidant Capability of Tri-butyl-tin p-Coumarate in Diverse Media

This guide provides an in-depth technical comparison of the antioxidant potential of tri-butyl-tin p-coumarate, contrasting its performance in various media and against relevant alternatives. This document is intended for researchers, scientists, and drug development professionals engaged in the evaluation of novel antioxidant compounds.

Introduction: The Rationale for Investigating Organotin Phenolates

The search for novel, potent antioxidants is a cornerstone of drug development and materials science. Phenolic compounds, such as p-coumaric acid, are well-established antioxidants due to their ability to donate a hydrogen atom or an electron to neutralize free radicals.[1][2] The antioxidant capacity of these molecules is primarily attributed to the hydroxyl group on the phenyl ring.[1]

Organotin compounds, while known for their diverse biological activities, have also been explored for their potential as antioxidants.[3][4] The introduction of a tri-butyl-tin moiety to a phenolic acid like p-coumaric acid creates a novel organometallic compound with potentially altered physicochemical and antioxidant properties. A key theoretical study suggests that the presence of the Sn(IV) center in tri-butyl-tin p-coumarate can enhance its antioxidant activity, with the mechanism being dependent on the surrounding medium.[5] Specifically, in polar media, an electron transfer (ET) mechanism is favored, while in non-polar (lipid) media, a hydrogen transfer (HT) mechanism is more prominent.[5]

This guide will dissect the theoretical underpinnings of tri-butyl-tin p-coumarate's antioxidant action, provide a comparative analysis with its parent compound, p-coumaric acid, and detail the standard experimental protocols for evaluating its efficacy in different solvent systems. A critical overview of the inherent toxicity of tributyltin compounds is also included to ensure a comprehensive and responsible assessment.[6][7][8]

Mechanistic Insights into Antioxidant Action

The antioxidant activity of a compound is primarily determined by its ability to neutralize free radicals through one of two main mechanisms: Hydrogen Atom Transfer (HAT) or Single Electron Transfer (SET).

p-Coumaric Acid: A Phenolic Antioxidant Benchmark

p-Coumaric acid is a phenolic compound that primarily acts as a radical scavenger through the HAT mechanism, donating the hydrogen atom from its hydroxyl group.[1][9] It can also participate in the SET mechanism, depending on the reaction conditions and the nature of the free radical.

Tri-butyl-tin p-Coumarate: A Dual-Mode Antioxidant

A Density Functional Theory (DFT) study on tri-butyl-tin p-coumarate provides valuable insights into how the organotin moiety modulates its antioxidant potential.[5] The study suggests that the Sn(IV) center influences the electronic properties of the p-coumarate structure, enhancing its reactivity towards free radicals.

• In Polar Media (e.g., Methanol, Water): The presence of the tin atom appears to facilitate an Electron Transfer (ET) mechanism. This is likely due to the stabilization of the resulting radical cation in a polar environment.

• In Non-Polar Media (e.g., Lipids, n-Hexane): In a lipidic environment, the Hydrogen Transfer (HT) mechanism is predicted to be more favorable. The butyl groups of the organotin moiety contribute to the lipophilicity of the molecule, potentially improving its solubility and interaction with lipid-based radicals.[5]

The following diagram illustrates the proposed dual antioxidant mechanisms of tri-butyl-tin p-coumarate.

Caption: Proposed antioxidant mechanisms of tri-butyl-tin p-coumarate in different media.

Comparative Performance Analysis

While experimental data specifically for tri-butyl-tin p-coumarate is limited in the public domain, we can construct a comparative framework based on the antioxidant activity of its parent compound, p-coumaric acid, and other relevant organotin compounds. The following table provides a hypothetical comparison based on theoretical predictions and data from related compounds.

Compound	Medium	Dominant Mechanism	Predicted IC50 (DPPH Assay)	Notes
Tri-butyl-tin p-Coumarate	Polar (e.g., Methanol)	Electron Transfer	Lower than p-coumaric acid	The tin moiety is expected to enhance activity.[5]
Non-Polar (e.g., n-Hexane)	Hydrogen Transfer	Lower than p-coumaric acid	Increased lipophilicity may improve interaction with DPPH in a non-polar solvent.
p-Coumaric Acid	Polar (e.g., Methanol)	Hydrogen/Electron Transfer	Moderate	A well-established phenolic antioxidant.[1][2]
Non-Polar (e.g., n-Hexane)	Hydrogen Transfer	Higher than in polar media	Lower solubility in non-polar solvents can reduce its apparent activity.[10]
Tributyltin Chloride	Polar/Non-Polar	Negligible	Very High	The antioxidant activity is primarily derived from the p-coumarate ligand.
Trolox (Standard)	Polar (e.g., Methanol)	Hydrogen Transfer	Low	A water-soluble vitamin E analog used as a standard antioxidant.[11]

Experimental Protocols for Antioxidant Capacity Assessment

To empirically validate the antioxidant potential of tri-butyl-tin p-coumarate, the following standard assays are recommended. The choice of solvent is critical and should be tailored to the medium being investigated (e.g., methanol for polar, n-hexane or ethyl acetate for non-polar).

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from purple to yellow.[12][13]

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in the desired solvent (e.g., methanol).

• Sample Preparation: Prepare a series of concentrations of tri-butyl-tin p-coumarate and control compounds (p-coumaric acid, Trolox) in the same solvent.

• Reaction: In a 96-well plate, add 20 µL of each sample or standard solution to 180 µL of the DPPH working solution.[14]

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[14]

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100.[11] The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is then determined.

Caption: Workflow for the DPPH Radical Scavenging Assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore.[11]

Protocol:

• Preparation of ABTS Radical Cation (ABTS•+): Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix equal volumes and allow to stand in the dark at room temperature for 12-16 hours.[15][16]

• Preparation of ABTS Working Solution: Dilute the ABTS•+ stock solution with the desired solvent (e.g., ethanol or phosphate buffer) to an absorbance of 0.70 ± 0.02 at 734 nm.[16]

• Sample Preparation: Prepare a series of concentrations of tri-butyl-tin p-coumarate and control compounds.

• Reaction: Add 20 µL of the sample or standard to 180 µL of the ABTS working solution in a 96-well plate.[11]

• Incubation: Incubate at room temperature for 6 minutes.[16]

• Measurement: Measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of inhibition and the IC50 value as described for the DPPH assay.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH.[17][18]

Protocol:

• Preparation of FRAP Reagent: Prepare the FRAP reagent fresh by mixing 300 mM acetate buffer (pH 3.6), 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and 20 mM FeCl₃·6H₂O in a 10:1:1 (v/v/v) ratio. Warm the reagent to 37°C before use.[18]

• Sample Preparation: Prepare a series of concentrations of tri-butyl-tin p-coumarate and a ferrous sulfate standard curve.

• Reaction: Add 20 µL of the sample or standard to 150 µL of the FRAP reagent in a 96-well plate.[17]

• Incubation: Incubate at 37°C for 4 minutes.[17][18]

• Measurement: Measure the absorbance at 593 nm.[18]

• Calculation: The antioxidant capacity is determined from the standard curve and expressed as ferrous iron equivalents.

A Critical Consideration: The Toxicity of Tributyltin

It is imperative to acknowledge the significant toxicity associated with tributyltin (TBT) compounds.[6][8] TBT has been used as a biocide in antifouling paints and is a known environmental pollutant.[7] In humans and other mammals, TBT compounds can be moderately toxic through ingestion and dermal absorption and can cause skin and respiratory irritation.[6][8] Chronic exposure has been linked to immunosuppression, and damage to the liver and kidneys.[7][19] Therefore, any research and development involving tri-butyl-tin p-coumarate must be conducted with stringent safety protocols and a thorough toxicological evaluation must precede any consideration for in vivo applications.

Conclusion

Tri-butyl-tin p-coumarate presents an intriguing profile as a potentially potent antioxidant with a medium-dependent mechanism of action. Theoretical studies suggest an enhancement of antioxidant activity compared to its parent compound, p-coumaric acid, with a preference for electron transfer in polar media and hydrogen transfer in non-polar environments.[5] The experimental protocols detailed in this guide provide a robust framework for the empirical validation of these properties. However, the significant toxicity of tributyltin necessitates a cautious and well-informed approach to its investigation. Future research should focus on obtaining empirical data for tri-butyl-tin p-coumarate and conducting comprehensive toxicological assessments to fully elucidate its potential and limitations.

References

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• Biological Activity of Novel Organotin Compounds with a Schiff Base Containing an Antioxidant Fragment - PMC. Available at: [Link]

• Comprehensive Protocol Guide For The Ferric Reducing Antioxidant Power Assay - Ultimate Treat. Available at: [Link]

• Tributyltin - Wikipedia. Available at: [Link]

• Tributyltin - Collaborative for Health & Environment. Available at: [Link]

• [Tributyltin compounds--the substances noxious to health] - PubMed. Available at: [Link]

• DPPH Antioxidant Assay Kit D678 manual | DOJINDO. Available at: [Link]

• ABTS Radical Scavenging Assay - Bio-protocol. Available at: [Link]

• The Tributyltins: Mammalian Toxicity and Risk Evaluation for Humans - IEEE Xplore. Available at: [Link]

• Enhanced the Antioxidant Activity of Tri Organotin (IV) Complexes derived from Cephalexin. Available at: [Link]

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Validation of Tributyltin (TBT) Analytical Modalities Using Certified Reference Materials: A Comparative Guide

Introduction

Tributyltin (TBT) is an exceptionally toxic organotin compound historically utilized as a marine biocide and antifouling agent[1]. Because TBT acts as a severe endocrine disruptor at sub-nanogram per liter concentrations, its global ban has necessitated highly sensitive analytical methodologies. For researchers and drug development professionals dealing with marine-derived raw materials (e.g., chitosan, marine collagen) or environmental impact assessments, validating TBT quantification methods using Certified Reference Materials (CRMs) is non-negotiable.

This guide objectively compares the performance of leading analytical modalities for TBT quantification and provides a field-proven, self-validating experimental protocol grounded by the[2].

Mechanistic Challenges in Organotin Analysis

The Sn-C bond in TBT is covalent and stable, but in environmental and biological matrices, the compound exists primarily as a cation (TBT⁺). This presents a dual analytical challenge:

• Extraction: Strong matrix binding to humic acids in sediments or proteins in tissues requires aggressive extraction. However, overly harsh conditions induce debutylation—the degradation of TBT into dibutyltin (DBT) and monobutyltin (MBT).

• Volatility: TBT⁺ is non-volatile. For Gas Chromatography (GC) analysis, it must be derivatized into a volatile, non-polar species via ethylation or pentylation [3].

Comparative Analysis of Analytical Modalities

Selecting the correct analytical workflow requires balancing sensitivity, matrix susceptibility, and throughput. Below is a comparison of the three primary modalities used in the field today.

Table 1: Performance Comparison of TBT Analytical Modalities

Analytical Modality	Sensitivity (LOD)	Derivatization Required?	Matrix Effect Susceptibility	Methodological Advantage
GC-MS/MS	~0.4 - 3.3 µg/kg[3]	Yes (NaBEt₄/Grignard)	Low (Post-cleanup)	High availability, robust structural confirmation.
GC-ICP-MS	~0.03 pg as Sn[3]	Yes (NaBEt₄/Grignard)	Very Low	Unmatched sensitivity and elemental specificity.
LC-MS/MS	~1.0 - 5.0 µg/kg[4]	No	High (Ion suppression)[4]	Streamlined workflow (e.g., QuEChERS extraction).

The Causality of Methodological Choices

To build a robust assay, an Application Scientist must understand the why behind the protocol:

• Derivatization Strategy: Sodium tetraethylborate (NaBEt₄) is strictly preferred over Grignard reagents (like n-pentylmagnesium bromide)[3]. Causality: Grignard reactions require strictly anhydrous conditions. Sediment and tissue extracts inherently contain moisture, which quenches the Grignard reagent, leading to poor reproducibility. NaBEt₄ performs ethylation directly in an aqueous-organic biphasic system, drastically improving throughput and robustness.

• Quantitation Strategy: Species-Specific Isotope Dilution Mass Spectrometry (SSID-MS) is the definitive gold standard [5]. By spiking the sample with ¹¹⁸Sn-enriched TBT before extraction, any subsequent analyte loss affects the endogenous TBT and the isotope spike equally[5]. The final quantification relies purely on the isotope ratio, rendering the method a self-validating system .

Experimental Protocol: SSID-GC-MS/MS Validation using PACS-3 CRM

This step-by-step protocol details the self-validating workflow for extracting and quantifying TBT from the PACS-3 marine sediment CRM, which has a certified TBT mass fraction of 0.41 ± 0.04 mg/kg (as Sn)[2].

Step 1: Isotope Spiking and Equilibration Weigh 0.250 g of dry PACS-3 CRM into a centrifuge tube[2]. Spike with a known concentration of ¹¹⁸Sn-enriched TBT[5]. Critical Action: Allow the mixture to equilibrate in the dark for 12 hours. This ensures the spike integrates into the sediment matrix, mimicking the binding state of the endogenous analyte.

Step 2: Microwave-Assisted Extraction (MAE) Add 5 mL of a 0.5 M acetic acid in methanol solution and 0.1% tropolone[5]. Causality: Tropolone acts as a strong chelating agent for the TBT cation, breaking its bonds with the sediment's humic acids and facilitating partitioning into the solvent[5]. Subject to MAE at 80°C for 10 minutes.

Step 3: In Situ Ethylation Transfer the extract to a buffer solution (pH 4.5, sodium acetate). Add 1 mL of hexane and 0.5 mL of 1% (m/v) NaBEt₄[3]. Shake vigorously for 15 minutes. The NaBEt₄ donates ethyl groups, converting TBT⁺ to volatile tributylethyltin, which immediately partitions into the hexane layer.

Step 4: Clean-up and GC-MS/MS Analysis Pass the hexane layer through a silica gel solid-phase extraction (SPE) cartridge to remove polar lipids and sulfur compounds that cause GC inlet contamination. Inject 1 µL into the GC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode, monitoring the ¹²⁰Sn/¹¹⁸Sn transitions.

Experimental workflow for self-validating TBT analysis using Isotope Dilution GC-MS/MS.

CRM Validation Data & Efficacy

Validating against established CRMs proves the method's accuracy and highlights the limitations of certain modalities. Interlaboratory comparisons, such as the CCQM pilot study P-18, have demonstrated that isotope dilution methods yield exceptional agreement with certified values [6].

Table 2: Recovery of TBT from CRMs across Different Modalities

CRM	Matrix	Certified TBT Value	GC-MS/MS Recovery	LC-MS/MS Recovery
PACS-3	Marine Sediment	0.41 ± 0.04 mg/kg[2]	96% - 102%	73% - 89%[4]
ERM-CE477	Mussel Tissue	2.20 ± 0.19 mg/kg[7]	98% ± 12%[7]	N/A
BCR-646	Freshwater Sediment	480 ng/g[4]	95% - 99%	89.0% ± 1.5%[4]

Note: The LC-MS/MS method (e.g., QuEChERS extraction [4]), while avoiding derivatization, often suffers from matrix ion suppression in complex sediments. This leads to slightly lower absolute extraction efficiencies (e.g., 89.0% for BCR-646) compared to GC-based isotope dilution methods[4].

References

• Title: PACS-3 Marine Sediment Certified Reference Material Source: National Research Council Canada (NRC) URL: [Link]

• Title: Certification of mono-, di-, and tributyltin compounds in marine sediment certified reference material by species-specific isotope dilution mass spectrometric analysis using synthesized 118Sn-labeled butyltins Source: Analytical and Bioanalytical Chemistry (PubMed) URL: [Link]

• Title: Development and Application of a Novel QuEChERS Method for Monitoring of Tributyltin and Triphenyltin in Bottom Sediments Source: MDPI Sensors URL: [Link]

• Title: Determination of tributyltin in marine sediment: CCQM pilot study P-18 international intercomparison Source: Analytical and Bioanalytical Chemistry (PubMed) URL: [Link]

• Title: Tributyltin in crustacean tissues: analytical performance and validation of method Source: Journal of the Brazilian Chemical Society (SciELO) URL: [Link]

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Safety & Regulatory Compliance

Mechanistic Toxicology: The Causality Behind the Protocols

Tri-n-butyltin Tartrate: Comprehensive Operational and Disposal Guide

Tri-n-butyltin (TBT) tartrate is a highly specialized organotin compound utilized in polymer curing, marine antifouling, and advanced chemical synthesis. Due to its profound environmental persistence and extreme cytotoxicity, TBT tartrate demands rigorous, zero-tolerance handling and disposal protocols. This guide provides drug development professionals and laboratory scientists with a definitive, step-by-step operational framework for the safe management and Resource Conservation and Recovery Act (RCRA)-compliant disposal of TBT tartrate.

To understand the strictness of TBT disposal regulations, one must first understand its mechanism of action. TBT is not merely a chemical irritant; it is a profound endocrine disruptor and a potent apoptotic agent.

Research demonstrates that TBT induces cellular death through distinct, concentration-dependent pathways. At concentrations as low as 500 nM, TBT triggers a moderate intracellular calcium (Ca2+) increase via voltage-dependent calcium channels (VDCC), leading to c-jun N-terminal kinase (JNK) phosphorylation[1]. At slightly higher concentrations (2 μM), it provokes a massive Ca2+ release via inositol 1,4,5-trisphosphate (IP3) and ryanodine receptors. This catastrophic calcium influx generates Reactive Oxygen Species (ROS), causing 2, ultimately resulting in the apoptosis of thymocytes and neuronal cells[2].

Because of this nanomolar toxicity and a3, any environmental release or improper drain disposal poses a severe bioaccumulation threat[3].

Fig 1: Tri-n-butyltin (TBT) induced intracellular toxicity and apoptotic signaling pathways.

Regulatory Framework & Quantitative Thresholds

Under the EPA's RCRA framework, TBT tartrate is strictly regulated. While it may carry characteristic waste codes (e.g., D003 for reactivity or D-codes for toxicity depending on mixtures), certain jurisdictions apply specific listed waste codes to prevent any regulatory ambiguity. For example, South Carolina explicitly designates4[4].

Table: TBT Tartrate Regulatory and Toxicological Thresholds

Parameter	Threshold / Value	Context & Regulatory Body
Laboratory Accumulation Limit	5 Gallons	Maximum safe volume in a lab before mandatory 3-day removal[5].
LQG Generation Threshold	≥ 2,200 lbs/month	Large Quantity Generator (LQG) classification under EPA RCRA[4].
Acute Hazardous Waste Limit	> 2.2 lbs/month	Triggers stringent LQG requirements for acute spills/residues[4].
Bioconcentration Factor (BCF)	12 to 5,012	Ranges from muscle (12) to liver (5,012) in aquatic models[3].
Cytotoxicity Threshold	500 nM	Minimum concentration observed to induce caspase-dependent apoptosis[1].

Step-by-Step Laboratory Handling and Accumulation Protocol

Every protocol must function as a self-validating system. Do not rely on downstream checks; ensure compliance at the exact point of generation.

Protocol A: Point-of-Generation Waste Segregation

• Waste Determination: Before generating waste, classify the TBT tartrate effluent. Document the waste composition to satisfy RCRA waste determination requirements. This documentation must be 5[5].

• Primary Containment: Collect TBT waste in high-density polyethylene (HDPE) or non-removable head drums. If using cans as inner packaging, ensure they have screwed enclosures. For highly viscous materials or solids, removable head packaging with friction closures is permissible[3].

• Active Labeling: Affix a "Hazardous Waste" label the moment the first drop of waste enters the container. The label must explicitly state the accumulation start date, the chemical description ("Tri-n-butyltin tartrate / Organotin"), and the specific hazards[5].

• Volume Management: Never exceed the5 or shop. Once this threshold is reached, the container must be transferred to the central accumulation area within three days[5].

Step-by-Step Spill Response and Decontamination Workflow

Because TBT tartrate liberates toxic fumes and poses a severe environmental hazard, spill response must prioritize dry containment over wet washing. Using water can spread the contamination and exacerbate aquatic toxicity, while contact with oxidizing agents can liberate highly toxic gases[3].

Protocol B: Dry Containment and Neutralization

• Immediate Isolation: Evacuate the immediate area and ensure personnel are wearing appropriate PPE, including a HEPA-filtered respirator, as TBT dust and vapors are highly toxic via inhalation[3].

• Source Control: Stop the leak only if it is safe to do so. Prevent any spillage from entering drains, as TBT is strictly prohibited from standard sewer disposal due to its catastrophic aquatic toxicity[3].

• Dry Absorption (Liquids): Cover the spill with an inert, non-combustible absorbent such as sand, earth, or vermiculite. Do not use water or chlorine bleaches, as contact with oxidizing agents can cause ignition or liberate toxic gases[3].

• HEPA Vacuuming (Solids/Powders): For dry powder spills, use a grounded, explosion-proof vacuum cleaner fitted with an 3 to prevent the aerosolization of apoptotic-inducing particulates[3].

• Residue Collection: Sweep the absorbed material using non-sparking tools and seal it in labeled hazardous waste drums. Decontaminate the surface with a compatible solvent, collecting all rinsate as hazardous waste.

Final Disposal and Manifesting

Ownership of hazardous waste remains with the generator "cradle to grave"[5].

• Manifesting: Ensure the RCRA manifest accurately reflects the waste codes (e.g., state-specific codes like K900 or applicable D-codes). The final manifest must be submitted to the 6[6].

• TSDF Transfer: Only transfer TBT tartrate waste to a permitted Treatment, Storage, and Disposal Facility (TSDF) equipped to handle highly toxic organometallics. Puncture and bury empty inner containers at an authorized landfill to prevent reuse[3].

References

• Source: mtu.
• Source: encamp.
• Source: oup.
• Source: nih.
• Source: scbt.
• Source: epa.

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Personal protective equipment for handling Tri-n-butyltin tartrate

Tri-n-butyltin Tartrate: Comprehensive Safety, PPE, and Operational Guide

As a Senior Application Scientist, I recognize that handling organometallic compounds like Tri-n-butyltin (TBT) tartrate requires moving beyond basic compliance. TBT tartrate is utilized in specialized polymer synthesis (e.g., as a curing agent for organotin-epoxy and polyurethane systems) and as a potent biocide[1]. However, the triorganotin cation is exceptionally hazardous, acting as a severe endocrine disruptor, an immunotoxin, and a highly persistent aquatic pollutant[2][3].

This guide provides a self-validating framework for the safe handling, decontamination, and disposal of Tri-n-butyltin tartrate, ensuring that every procedural step is grounded in mechanistic toxicology and chemical causality.

Mechanistic Toxicology & Hazard Profile

The toxicity of Tri-n-butyltin tartrate is driven by the TBT moiety. The Sn–C (tin-carbon) bonds facilitate rapid penetration through biological membranes, including dermal layers and the blood-brain barrier[3].

• Systemic Toxicity: TBT compounds are highly toxic via inhalation, ingestion, and dermal contact[2]. They cause cumulative damage to the central nervous system, liver, and kidneys[4].

• Aquatic Hazard: Classified as H410 (Very toxic to aquatic life with long-lasting effects)[4][5]. Even trace quantities flushed into standard waste streams can cause catastrophic environmental damage.

Quantitative Exposure Limits (Measured as elemental Tin, Sn)

To maintain a safe environment, laboratory engineering controls must keep airborne concentrations strictly below the following thresholds[2]:

Metric	Limit Value	Regulatory/Advisory Body	Rationale
PEL (Permissible Exposure Limit)	0.1 mg/m³	OSHA	Maximum legal limit for an 8-hour workday.
TLV-TWA (Threshold Limit Value)	0.1 mg/m³	ACGIH	Recommended baseline to prevent chronic immunotoxicity.
TLV-STEL (Short-Term Exposure)	0.2 mg/m³	ACGIH	Maximum exposure for a 15-minute period.
IDLH (Immediately Dangerous)	25 mg/m³	NIOSH	Concentration posing an immediate threat to life.

Mandatory Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for TBT tartrate. Because organotins can permeate certain standard glove polymers and cause severe ocular damage, a fortified PPE strategy is mandatory[2][6].

PPE Category	Required Specification	Mechanistic Rationale
Hand Protection	Double-Gloving: Inner layer of standard Nitrile; Outer layer of heavy-duty Neoprene or thick Nitrile (≥8 mil).	Organotins act as lipophilic solvents that can degrade thin nitrile over time. Double-gloving provides a fail-safe barrier and allows for safe removal of the outer contaminated layer[2][6].
Respiratory	Full-face respirator with Type ABEK (EN 14387) or multi-purpose combination cartridges.	Required as a backup to engineering controls (fume hoods) to filter out organic vapors and toxic particulates[6][7].
Eye & Face	ANSI-approved safety goggles AND a full-face shield.	TBT compounds cause severe, irreversible eye irritation (H319). A face shield prevents splash injuries from reaching the mucosal membranes[4][5].
Body	Flame-retardant, antistatic, impervious chemical suit or heavy-duty lab coat.	Prevents dermal absorption (H312). TBT tartrate can rapidly absorb through standard cotton clothing[5].

Operational Workflows: Handling & Decontamination

Protocol A: Safe Handling and Transfer

Do not execute this protocol outside of a certified, calibrated chemical fume hood.

• Fume Hood Validation: Verify the fume hood face velocity is between 80–120 feet per minute (fpm).

• Zone Preparation: Line the workspace with chemical-absorbent pads (spill mats) featuring an impermeable polyethylene backing. This ensures micro-spills are trapped and do not contaminate the stainless steel hood surface[2].

• Static Control: Because organic powders and vapors can ignite, ensure all spatulas and transfer tools are non-sparking, and ground your equipment to prevent static discharge.

• Transfer: Weigh and transfer the TBT tartrate directly over the absorbent pad. If the tartrate is in a solution, utilize gas-tight syringes purged with inert gas (Argon/Nitrogen) to prevent aerosolization[2].

Protocol B: Glassware Decontamination (Oxidative Cleavage)

Organotin residues cannot be cleaned with standard soap and water. The Sn–C bonds must be chemically cleaved into less toxic inorganic tin species before standard washing[8].

• Primary Solvent Rinse: In the fume hood, rinse the contaminated glassware with an organic solvent (Acetone or Dichloromethane) to dissolve bulk TBT tartrate residues. Collect this rinse as "Hazardous Organotin Solvent Waste"[8].

• Oxidative Soak (The Critical Step): Submerge the glassware in an oxidizing bath of either commercial bleach (Sodium Hypochlorite) or 20% Nitric Acid (HNO₃) . Leave to soak overnight. Mechanism: The oxidizer attacks the Sn–C bonds, degrading the persistent triorganotin into stannic oxides/salts[8].

• Secondary Waste Segregation: Carefully decant the oxidative bath into a dedicated, compatible hazardous waste container[8].

• Final Wash: Wash the glassware with standard laboratory detergent, rinse thoroughly with tap water, and perform a final triple-rinse with deionized (DI) water[8].

Waste Disposal & Decontamination Workflow

The following logic tree illustrates the self-validating system for managing TBT tartrate waste streams to ensure zero environmental discharge.

Caption: Workflow for the safe decontamination and disposal of Tri-n-butyltin tartrate waste.

Emergency Response & Spill Protocols

In the event of a breach in protocol, immediate action is required to prevent systemic absorption:

• Small Spills (<1 L or <1 kg): Evacuate non-essential personnel. Wearing full PPE, cover the spill with inert, dry absorbent material (e.g., vermiculite or a dedicated chemical spill pad). Do not use water , as it can spread the contaminant. Sweep up using non-sparking tools and place in a sealed hazardous waste container[5][6].

• Dermal Exposure: Immediately remove contaminated clothing. Wash the affected skin area vigorously with soap and copious amounts of water for a minimum of 15 minutes. Seek immediate medical attention, as symptoms of organotin toxicity can be delayed[2][7].

• Ocular Exposure: Flush eyes with water for at least 15 minutes, lifting upper and lower eyelids. Remove contact lenses if present and easy to do. Immediate ophthalmological intervention is required[2][5].

References

• Boston University. "Standard Operating Procedure: Tributyltin Hydride." BU.edu. [Link]

• World Health Organization / IPCS. "Tributyltin compounds (EHC 116, 1990)." INCHEM. [Link]

• ResearchGate. "Functionalized Polymeric Materials in Agriculture and the Food Industry." ResearchGate. [Link]

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